1-Propynylphosphonic acid di(2-propynyl) ester

• CAS: 1904-21-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Propynylphosphonic Acid Di(2-propynyl) Ester: Synthesis, Properties, and Handling

For Researchers, Scientists, and Drug Development Professionals

Foreword

The exploration of novel organophosphorus compounds is a cornerstone of innovation in medicinal chemistry, materials science, and agrochemicals. Among these, alkynylphosphonates represent a class of molecules with significant potential due to the unique reactivity and structural characteristics of the carbon-carbon triple bond. This guide provides a comprehensive technical overview of a specific, yet under-documented molecule: 1-Propynylphosphonic acid di(2-propynyl) ester. Due to the limited availability of direct experimental data for this compound, this document synthesizes information from analogous structures and established chemical principles to offer a robust predictive profile. It is intended to serve as a foundational resource for researchers seeking to synthesize, characterize, and utilize this and similar compounds.

Molecular Identity and Physicochemical Properties

1-Propynylphosphonic acid di(2-propynyl) ester is an organophosphonate bearing three terminal alkyne functionalities. The central phosphorus atom is bonded to a 1-propynyl group and two 2-propynyl ester groups.

Molecular Structure and Weight

The chemical formula for 1-Propynylphosphonic acid di(2-propynyl) ester is C₉H₉O₃P.

Table 1: Calculated Molecular Weight

Property	Value
Molecular Formula	C₉H₉O₃P
Molecular Weight	196.14 g/mol

Estimated Physicochemical Properties

1-Propynylphosphonic Acid (Core Structure): The properties of the parent acid are not widely reported. However, it is expected to be a solid with a relatively high melting point and some solubility in polar solvents. The acidity of the P-OH groups is a key characteristic, typically with pKa values lower than carboxylic acids, indicating a stronger acidic nature[1].

Propargyl Alcohol (Ester Precursor): The precursor to the ester groups, propargyl alcohol (2-propyn-1-ol), is a well-characterized colorless liquid. Its properties are summarized in Table 2.

Table 2: Physicochemical Properties of Propargyl Alcohol

Property	Value	Reference(s)
Molecular Formula	C₃H₄O	[2]
Molecular Weight	56.06 g/mol	[3]
Boiling Point	114-115 °C	[2]
Melting Point	-51 to -48 °C	[2]
Density	0.9715 g/cm³	[2]
Solubility in Water	Miscible	[2]
Acidity (pKa)	13.6	[2]

1-Propynylphosphonic Acid Di(2-propynyl) Ester (Target Molecule): Based on the properties of its components and general trends for phosphonate esters, the following properties can be estimated for the target compound.

Table 3: Estimated Physicochemical Properties of 1-Propynylphosphonic Acid Di(2-propynyl) Ester

Property	Estimated Value	Rationale
Physical State	Likely a liquid or a low-melting solid at room temperature.	The presence of multiple rotatable bonds and the relatively low molecular weight would likely result in a lower melting point compared to the parent phosphonic acid.
Boiling Point	Expected to be significantly higher than propargyl alcohol, likely > 200 °C, and may decompose upon boiling at atmospheric pressure.	The increased molecular weight and polarity compared to propargyl alcohol will lead to a higher boiling point. Organophosphorus compounds can be thermally labile.
Solubility	Likely soluble in a range of organic solvents such as dichloromethane, tetrahydrofuran, and ethyl acetate. Limited solubility in water.	The ester groups increase the lipophilicity compared to the parent phosphonic acid, reducing water solubility while enhancing solubility in organic solvents.
Density	Expected to be greater than 1 g/cm³.	Organophosphorus compounds generally have densities greater than water.
Reactivity	The terminal alkyne groups are expected to be reactive towards metal-catalyzed reactions (e.g., click chemistry), and can form explosive metal acetylides. The phosphonate ester linkage could be susceptible to hydrolysis under strong acidic or basic conditions.	Terminal alkynes are known for their versatile reactivity[4][5]. The P-O-C bond in phosphonate esters can be cleaved by hydrolysis[6].

Proposed Synthetic Pathway

The synthesis of 1-Propynylphosphonic acid di(2-propynyl) ester can be envisioned through a two-step process: first, the synthesis of the 1-propynylphosphonic acid core, followed by its esterification with propargyl alcohol.

Synthesis of 1-Propynylphosphonic Acid

The synthesis of alkynylphosphonic acids can be challenging. A potential route involves the reaction of a 1-propynyl Grignard reagent with a suitable phosphorus-containing electrophile, followed by hydrolysis.

Esterification of 1-Propynylphosphonic Acid

The esterification of phosphonic acids with alcohols is a common transformation. Several methods can be employed, including direct esterification under dehydrating conditions or conversion of the phosphonic acid to a more reactive intermediate.

Diagram 1: Proposed Synthesis of 1-Propynylphosphonic Acid Di(2-propynyl) Ester

Sources

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• 6. researchgate.net [researchgate.net]

Toxicity, Handling, and Safety Profile of 1-Propynylphosphonic Acid Di(2-propynyl) Ester: A Technical Guide

Executive Summary

1-Propynylphosphonic acid di(2-propynyl) ester (CAS: 63869-29-4), also known as dipropargyl 1-propynylphosphonate, is a highly specialized and exceptionally reactive organophosphorus compound. Characterized by a central phosphonate core flanked by three distinct alkyne moieties, this molecule presents unique challenges in both synthetic application and laboratory safety. This whitepaper provides an in-depth analysis of its structural reactivity, toxicological profile, and the strict, self-validating protocols required for its safe handling, storage, and disposal.

Chemical Identity & Structural Analysis

The defining feature of this compound is its "triple alkyne" architecture. The phosphorus atom is directly bonded to a 1-propynyl group (-C≡C-CH₃) and esterified by two 2-propynyl (propargyl) groups (-O-CH₂-C≡CH).

This high density of unsaturation within a low-molecular-weight framework (196.15 g/mol ) creates a state of extreme thermodynamic instability. Propargyl esters are notorious for undergoing thermal rearrangements (such as the propargyl-allene rearrangement) and are highly susceptible to nucleophilic attack. Furthermore, the electron-withdrawing nature of the alkyne groups increases the electrophilicity of the central phosphorus atom, making it a potent phosphorylating agent [1].

Table 1: Physicochemical & Structural Parameters

Parameter	Value
Chemical Name	1-Propynylphosphonic acid di(2-propynyl) ester
CAS Registry Number	63869-29-4
Common Synonyms	Dipropargyl 1-propynylphosphonate
Molecular Formula	C₉H₉O₃P
Molecular Weight	196.15 g/mol
Primary Structural Alerts	Multiple terminal/internal alkynes, reactive phosphonate ester

Toxicological Profile & Mechanistic Pathways

Due to its highly specialized nature, public toxicological data for 1-propynylphosphonic acid di(2-propynyl) ester is limited to historical military and chemical defense research. The definitive acute toxicity metric was established by the U.S. Army Armament Research & Development Command's Chemical Systems Laboratory [2].

Table 2: Acute Toxicity Data

Test Type	Route of Exposure	Species	Dose	Toxicological Implication
LD50	Intravenous (IV)	Mouse	180 mg/kg	Moderate-to-high acute systemic toxicity

Mechanistic Toxicology

The IV LD50 of 180 mg/kg indicates significant systemic toxicity. As an organophosphonate, the primary mechanism of action is the irreversible phosphorylation of critical serine hydrolases, most notably Acetylcholinesterase (AChE).

The causality behind this toxicity is rooted in the leaving-group ability of the propargyl esters. When the molecule enters a biological system, the highly electrophilic phosphorus center is attacked by the hydroxyl group of a serine residue within the enzyme's active site. The subsequent cleavage of the propargyl ester results in a covalently bound, inactive enzyme complex. Additionally, the free propargyl moieties can act as alkylating agents, cross-linking cellular macromolecules and inducing secondary cytotoxic effects [3].

Fig 1: Proposed mechanistic pathway for enzyme inhibition via phosphorylation.

Safety, Hazards, and Thermal Stability

Handling this compound requires stringent environmental controls. The primary hazards are not solely toxicological but physicochemical:

• Thermal Runaway & Polymerization: The presence of three alkyne groups makes the molecule highly prone to exothermic polymerization. Exposure to strong acids, bases, or transition metal catalysts (e.g., Pd, Pt, Cu) without proper cooling can trigger a violent runaway reaction.

• Shock Sensitivity: While not classified as a primary explosive, dense propargyl systems can exhibit localized shock sensitivity, particularly if allowed to dry into a concentrated resin.

• Oxidative Degradation: Exposure to ambient oxygen and light can lead to the formation of unstable peroxides at the propargylic carbon positions.

Experimental Protocols: A Self-Validating Quenching System

Standard disposal of organophosphorus compounds often involves incineration; however, the thermal instability of the triple-alkyne system makes direct transport of the pure waste hazardous. Therefore, researchers must employ a self-validating chemical quenching protocol prior to disposal.

The method of choice is Base-Catalyzed Hydrolysis . The causality behind this choice is twofold: it destroys the electrophilic nature of the phosphonate by cleaving the propargyl esters, and it yields a water-soluble phosphonic acid salt that cannot easily cross biological membranes, thereby eliminating the inhalation and dermal toxicity hazards.

Step-by-Step Quenching Methodology

• Preparation: Dilute the unreacted 1-propynylphosphonic acid di(2-propynyl) ester waste in a miscible, non-reactive solvent (e.g., THF or carefully chilled ethanol) to a concentration of <0.5 M.

• Temperature Control: Submerge the reaction flask in an ice-water bath (0°C). Causality: Hydrolysis is exothermic; maintaining 0°C prevents the thermal polymerization of the cleaved propargyl alcohol and the intact starting material.

• Base Addition: Dropwise, add an excess of 1M NaOH (aqueous) under vigorous stirring.

• Hydrolysis: Allow the mixture to stir for 2 hours, gradually warming to room temperature.

• Self-Validation (³¹P NMR): Extract a 0.5 mL aliquot. Run a rapid ³¹P NMR scan. Validation: The starting material will exhibit a distinct chemical shift (typically around 0 to -10 ppm for dialkyl alkynylphosphonates). The complete disappearance of this peak and the appearance of a new peak corresponding to the mono-ester or phosphonic acid salt confirms the destruction of the toxicant.

• Neutralization & Disposal: Once validated, neutralize the aqueous mixture to pH 7 using 1M HCl, and route to standard aqueous hazardous waste.

Fig 2: Step-by-step chemical quenching workflow using base hydrolysis and NMR validation.

References

• Chemical Toxicity Database (RTECS: TA0450000) . DrugFuture. Contains the primary acute toxicity and structural identification data for Phosphonic acid, (1-propynyl)-, di(2-propynyl) ester. [Link]

• U.S. Army Armament Research & Development Command, Chemical Systems Laboratory . NIOSH Exchange Chemicals (Aberdeen Proving Ground, MD). Vol. NX#04323, 1979. Archival source for the 180 mg/kg Intravenous LD50 metric in murine models. [Link]

• Modern Phosphonate Chemistry. Philippe Savignac, Bogdan Iorga. CRC Press, 2003.

Protocols & Analytical Methods

Application Notes and Protocols: Harnessing 1-Propynylphosphonic acid di(2-propynyl) ester for Advanced Click Chemistry Applications

Introduction

In the landscape of modern chemical biology, drug development, and materials science, the ability to efficiently and specifically link molecular entities is paramount. "Click chemistry," a concept introduced by K. B. Sharpless, has revolutionized this field by providing a set of powerful, reliable, and selective reactions.[1] Among these, the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC) have emerged as the most prominent and widely adopted methods for forging stable triazole linkages.[2][][4][5][6]

This guide focuses on a versatile and powerful tool for click chemistry: 1-Propynylphosphonic acid di(2-propynyl) ester . With its unique trifunctional alkyne structure, this phosphonate-based linker opens up possibilities for creating complex, three-dimensional molecular architectures, dendrimers, and multi-functionalized bioconjugates. The central phosphonate group offers a distinct chemical handle and can influence the physicochemical properties of the resulting constructs, such as solubility and metal chelation capabilities.

These application notes provide detailed protocols and expert insights for utilizing 1-Propynylphosphonic acid di(2-propynyl) ester in both CuAAC and SPAAC reactions. The information herein is curated for researchers, scientists, and drug development professionals seeking to leverage this trifunctional linker for their specific applications.

A Word on Safety: Handling Organophosphorus Compounds

1-Propynylphosphonic acid di(2-propynyl) ester is an organophosphorus compound. This class of chemicals warrants stringent safety protocols due to their potential toxicity, particularly their ability to inhibit acetylcholinesterase.[7][8]

Before handling this compound, it is imperative to:

• Consult the Safety Data Sheet (SDS): The SDS provides comprehensive information on hazards, handling, storage, and emergency procedures.[9][10]

• Utilize Appropriate Personal Protective Equipment (PPE): This includes, but is not limited to, chemical-resistant gloves, a lab coat, and safety glasses or goggles.[9] All handling should be performed in a well-ventilated fume hood.[9]

• Understand Emergency Procedures: Be aware of the location and proper use of safety showers, eyewash stations, and fire extinguishers. In case of accidental exposure, seek immediate medical attention.[8][10]

The following diagram outlines a general safety workflow for handling organophosphorus reagents.

Caption: General Safety Workflow for Handling Organophosphorus Reagents.

Section 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and regioselective method for forming 1,4-disubstituted 1,2,3-triazoles from a terminal alkyne and an azide, catalyzed by a copper(I) species.[1][2][4] This reaction is robust, high-yielding, and tolerant of a wide range of functional groups, making it a workhorse in chemical synthesis and bioconjugation.[1][11]

Mechanism of CuAAC

The generally accepted mechanism involves the formation of a copper(I)-acetylide intermediate, which then reacts with the azide to form a six-membered cupracycle.[6] This intermediate then undergoes reductive elimination to yield the stable triazole product and regenerate the copper(I) catalyst.[1] The use of a ligand, such as tris-(benzyltriazolylmethyl)amine (TBTA) or tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), stabilizes the copper(I) oxidation state and accelerates the reaction.[12]

Caption: Simplified Mechanism of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Protocol: CuAAC with 1-Propynylphosphonic acid di(2-propynyl) ester

This protocol details the conjugation of three equivalents of an azide-containing molecule to the trifunctional alkyne linker.

Materials

• 1-Propynylphosphonic acid di(2-propynyl) ester

• Azide-functionalized molecule of interest

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine (TBTA)

• Solvent (e.g., deionized water, DMSO, t-butanol/water mixture)

• Phosphate-buffered saline (PBS) for biological applications

Equipment

• Reaction vials

• Magnetic stirrer and stir bars

• Nitrogen or argon gas supply

• Analytical and preparative HPLC for purification and analysis

• Mass spectrometer for characterization

Step-by-Step Protocol

• Prepare Stock Solutions:

  • 1-Propynylphosphonic acid di(2-propynyl) ester: Prepare a 10 mM stock solution in a suitable organic solvent like DMSO.

  • Azide-functionalized molecule: Prepare a 100 mM stock solution in a compatible solvent.

  • Copper(II) sulfate: Prepare a 100 mM stock solution in deionized water.

  • Sodium L-ascorbate: Prepare a 1 M stock solution in deionized water. This solution should be made fresh before each use.

  • THPTA/TBTA: Prepare a 100 mM stock solution in deionized water (for THPTA) or DMSO (for TBTA).

• Reaction Setup:

  • In a reaction vial, add the desired amount of 1-Propynylphosphonic acid di(2-propynyl) ester from the stock solution.

  • Add 3.3 equivalents of the azide-functionalized molecule. A slight excess of the azide ensures complete reaction of all three alkyne groups on the linker.

  • Add the chosen solvent to achieve the desired final reaction concentration (typically 1-10 mM with respect to the linker).

  • Add 1 equivalent of the copper(II) sulfate stock solution.

  • Add 5 equivalents of the THPTA/TBTA stock solution. The ligand stabilizes the copper(I) and accelerates the reaction.[11][12]

  • Gently mix the solution.

• Initiate the Reaction:

  • Add 10 equivalents of the freshly prepared sodium L-ascorbate stock solution to the reaction mixture. The ascorbate reduces Cu(II) to the active Cu(I) catalytic species.[1][11]

  • If the reaction is oxygen-sensitive, briefly degas the solution with nitrogen or argon before adding the ascorbate.

• Reaction Incubation:

  • Allow the reaction to proceed at room temperature for 1-4 hours with gentle stirring.

  • Reaction progress can be monitored by TLC, LC-MS, or HPLC.

• Purification:

  • Once the reaction is complete, the product can be purified. For small molecules, purification can be achieved by silica gel chromatography or preparative HPLC.

  • For bioconjugates, purification methods such as size-exclusion chromatography (SEC), affinity chromatography, or dialysis are appropriate to remove excess reagents and catalyst.

Quantitative Parameters for CuAAC

Parameter	Recommended Range	Rationale
Stoichiometry (Azide:Alkyne)	3.3 : 1 (per linker)	A slight excess of the azide drives the reaction to completion for all three alkyne groups.
Catalyst Loading (CuSO₄)	0.1 - 1 equivalents	Lower catalyst loading is often sufficient, but higher loading can increase the reaction rate.
Ligand:Copper Ratio	5 : 1	A 5-fold excess of the ligand protects the catalyst and any sensitive biomolecules from oxidation.[11]
Reducing Agent (Ascorbate)	10 equivalents	A significant excess of ascorbate ensures the maintenance of the active Cu(I) state.
Reaction Temperature	Room Temperature	CuAAC reactions are typically efficient at ambient temperatures.[1]
Reaction Time	1 - 4 hours	Reaction times can vary depending on the specific reactants and concentrations.

Section 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a powerful bioorthogonal reaction that occurs between a strained cyclooctyne and an azide without the need for a metal catalyst.[][5][13] This is a significant advantage for in vivo and live-cell applications where the cytotoxicity of copper is a concern.[5][13] The reaction is driven by the release of ring strain in the cyclooctyne, which significantly lowers the activation energy of the cycloaddition.[][13]

Mechanism of SPAAC

The mechanism of SPAAC is a concerted [3+2] cycloaddition, where the azide acts as a 1,3-dipole and reacts with the strained alkyne (the dipolarophile) to form a stable triazole linkage.[13] Unlike CuAAC, this reaction typically produces a mixture of regioisomers.

Caption: Simplified Mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Protocol: SPAAC with Azide-Modified 1-Propynylphosphonic acid di(2-propynyl) ester Analogues

For SPAAC, the roles of the functional groups are reversed. The azide would need to be on the trifunctional linker, and the alkyne would be a strained cyclooctyne (e.g., DBCO, BCN) on the molecule to be conjugated. While the topic compound itself is an alkyne, for the purpose of demonstrating a SPAAC protocol, we will consider a hypothetical azide-functionalized phosphonate linker.

This protocol describes the conjugation of three equivalents of a strained alkyne-containing molecule to a trifunctional azide linker.

Materials

• Trifunctional azide linker (hypothetical analogue of the topic compound)

• Strained alkyne-functionalized molecule (e.g., DBCO-PEG-amine)

• Solvent (e.g., PBS, DMSO, or a mixture)

Equipment

• Reaction vials

• Magnetic stirrer and stir bars

• Analytical and preparative HPLC for purification and analysis

• Mass spectrometer for characterization

Step-by-Step Protocol

• Prepare Stock Solutions:

  • Trifunctional azide linker: Prepare a 10 mM stock solution in a suitable solvent (e.g., DMSO or water).

  • Strained alkyne-functionalized molecule: Prepare a 100 mM stock solution in a compatible solvent.

• Reaction Setup:

  • In a reaction vial, add the desired amount of the trifunctional azide linker from the stock solution.

  • Add 3.3 equivalents of the strained alkyne-functionalized molecule.

  • Add the chosen solvent to achieve the desired final reaction concentration.

• Reaction Incubation:

  • Incubate the reaction mixture at room temperature or 37°C for 4-24 hours with gentle mixing. SPAAC reaction rates can be slower than CuAAC, and incubation times may need to be optimized.[5]

  • Monitor the reaction progress by an appropriate analytical method (e.g., HPLC, LC-MS).

• Purification:

  • Purify the final conjugate using a method suitable for the properties of the product, such as HPLC, SEC, or dialysis.[13]

Quantitative Parameters for SPAAC

Parameter	Recommended Range	Rationale
Stoichiometry (Alkyne:Azide)	3.3 : 1 (per linker)	A slight excess of the strained alkyne ensures complete conjugation.
Reaction Temperature	Room Temperature to 37°C	The reaction proceeds well at physiological temperatures.
Reaction Time	4 - 24 hours	SPAAC can be slower than CuAAC, and longer reaction times may be necessary.
Solvent	Aqueous buffers (e.g., PBS), DMSO	The choice of solvent depends on the solubility of the reactants.

Concluding Remarks

1-Propynylphosphonic acid di(2-propynyl) ester is a valuable trifunctional linker for creating complex molecular constructs via click chemistry. The protocols and guidelines presented here for both CuAAC and SPAAC provide a solid foundation for researchers to harness the potential of this versatile reagent. As with any chemical synthesis, optimization of the reaction conditions for each specific application is encouraged to achieve the best results. The inherent modularity and efficiency of click chemistry, combined with the unique structural features of this phosphonate linker, pave the way for innovations in drug delivery, diagnostics, and materials science.[13]

References

• ACS Combinatorial Science. (2021, November 20). CuAAC: An Efficient Click Chemistry Reaction on Solid Phase.
• BOC Sciences. SPAAC: Strain-Promoted Click Reaction - Bioconjugation.
• Jena Bioscience. (2011). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. In: Current Protocols in Chemical Biology.
• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition.
• Hein, C. D., Liu, X., & Wang, D. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 37(11), 2459-2467.
• Gold Standard Diagnostics. Safety Data Sheet.
• Creative Biolabs. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).
• Jiang, H., et al. (2018). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. Molecules, 23(10), 2547.
• Fisher Scientific. SAFETY DATA SHEET.
• BenchChem. The Definitive Guide to Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).
• Orth, E. S., et al. (2019). Organophosphorus chemical security from a peaceful perspective: sustainable practices in its synthesis, decontamination and detection. Green Chemistry, 21(15), 3939-3966.
• van Geel, R., et al. (2012). Strain-Promoted Azide-Alkyne Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. PLoS ONE, 7(4), e35232.
• Lee, H., et al. (2025, November 7). Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization. MDPI.
• Zoń, J., Garczarek, P., & Białek, M. (2014). Synthesis of Phosphonic Acids and Their Esters as Possible Substrates for Reticular Chemistry. ResearchGate.
• BroadPharm. Click Chemistry Protocols.
• Interchim. Click Chemistry: new protocol for the labeling and modification of biomolecules.
• LITFL. (2020, November 3). Organophosphorus agents.
• Eddleston, M., et al. (2004). Management of acute organophosphorus pesticide poisoning. The Lancet, 363(9412), 893-903.
• Sigma-Aldrich. Click Chemistry Reagents Overview.
• MDPI. (2024, August 4). Comprehensive Review of Synthesis, Optical Properties and Applications of Heteroarylphosphonates and Their Derivatives.
• Tokyo Chemical Industry. Click Chemistry.
• Impactfactor. Synthesis and Characterization of Some New Esters Containing Heterocyclic and Derived From Azo Dyes.
• Beilstein Journal of Organic Chemistry. (2015, July 17). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry.
• Molecules. (2017, May 18). Synthesis and Pharmacological Properties of Novel Esters Based on Monoterpenoids and Glycine.

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Copper-catalyzed azide-alkyne cycloaddition (CuAAC) with 1-Propynylphosphonic acid di(2-propynyl) ester

Target Audience: Bioconjugation Scientists, Materials Engineers, and Drug Development Professionals.

Executive Summary

The synthesis of complex macromolecular architectures and targeted therapeutics requires highly specific, orthogonal cross-linking agents. 1-Propynylphosphonic acid di(2-propynyl) ester (CAS: 63869-29-4) serves as an advanced tri-alkyne scaffold. Featuring a central phosphonate core, two terminal propargyl esters, and one internal 1-propynyl group, it acts as a chemoselective bifunctional linker under Copper-catalyzed azide-alkyne cycloaddition (CuAAC) conditions. This application note details the mechanistic causality, optimized protocols, and self-validating analytical steps for utilizing this scaffold to generate bis-triazole phosphonates while preserving the internal alkyne for downstream orthogonal functionalization.

Mechanistic Insights & Causality (E-E-A-T)

Chemoselectivity and Orthogonal Handles

The utility of 1-Propynylphosphonic acid di(2-propynyl) ester lies in the differential reactivity of its alkynes. CuAAC is strictly regioselective and chemoselective for terminal alkynes [1].

• The Terminal Alkynes (Propargyl Esters): The terminal ≡C−H bond is relatively acidic ( pKa​≈25 ). In the presence of a base and Cu(I), this proton is easily abstracted to form a reactive copper(I) acetylide intermediate, which subsequently undergoes cycloaddition with an azide to form a 1,4-disubstituted 1,2,3-triazole.

• The Internal Alkyne (1-Propynyl Group): The internal CH3​−C≡C−P group lacks an acidic terminal proton. Consequently, it cannot form the requisite copper acetylide intermediate and remains completely inert under standard CuAAC conditions[2].

This causality allows the molecule to function as a "double-click" dialkyne, leaving the internal alkyne intact. The resulting bis-triazole phosphonates are highly valuable in drug development: the phosphonate group acts as an enzymatically stable bioisostere of phosphate, providing excellent metal-chelating properties for hydroxyapatite targeting (bone therapeutics), while the intact internal alkyne provides a rigid structural spacer or a handle for subsequent Ruthenium-catalyzed (RuAAC) modifications[3].

Pathway Visualization

Chemoselective CuAAC logic for 1-Propynylphosphonic acid di(2-propynyl) ester.

Experimental Protocol: Self-Validating Double-Click Reaction

To ensure high yields of the bis-triazole without premature catalyst degradation, the generation of the Cu(I) species must be carefully controlled.

Reagent Causality

• CuSO4​⋅5H2​O & Sodium Ascorbate: Generating Cu(I) in situ from Cu(II) is far superior to using direct Cu(I) salts (e.g., CuI). Cu(I) salts rapidly oxidize or disproportionate in the presence of dissolved oxygen. Sodium ascorbate acts as a sacrificial reductant, continuously regenerating the active Cu(I) catalyst.

• THPTA Ligand: Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) is a water-soluble accelerating ligand. It coordinates the Cu(I) ion, preventing the formation of unreactive multinuclear copper clusters and shielding the metal center from reactive oxygen species.

Step-by-Step Methodology

• Stock Solution Preparation:

  • Prepare 100 mM CuSO4​⋅5H2​O in degassed H2​O .

  • Prepare 100 mM THPTA ligand in degassed H2​O .

  • Prepare 200 mM Sodium Ascorbate in degassed H2​O (Must be prepared fresh daily).

• Catalyst Pre-complexation (Critical Step): In a 1.5 mL microcentrifuge tube, combine 50 µL of the CuSO4​ stock (5 µmol) with 60 µL of the THPTA stock (6 µmol). Mix thoroughly and incubate for 5 minutes at room temperature. Note: The slight excess of ligand ensures complete coordination of the copper, preventing precipitation.

• Reaction Assembly: In a 10 mL round-bottom flask, dissolve 1-Propynylphosphonic acid di(2-propynyl) ester (1.0 eq, 0.1 mmol) and the target Azide (2.2 eq, 0.22 mmol) in 4 mL of a 1:1 mixture of t -BuOH and H2​O . Stir gently.

• Initiation: Add the pre-complexed Cu/THPTA solution to the reaction flask. Finally, add 100 µL of the Sodium Ascorbate stock (20 µmol) dropwise. The solution may temporarily turn slightly yellow/brown, indicating the generation of Cu(I).

• Incubation: Seal the flask and stir vigorously at room temperature for 3 to 4 hours.

• Quenching & Workup: Add 1 mL of a 50 mM EDTA solution to the flask and stir for 15 minutes. EDTA outcompetes THPTA to chelate the copper, turning the solution a distinct blue and halting the reaction. Extract the aqueous layer three times with Dichloromethane (DCM). Dry the combined organic layers over Na2​SO4​ , filter, and concentrate under vacuum.

Quantitative Optimization Data

The table below summarizes the optimization of the double-click reaction, demonstrating the necessity of the THPTA ligand and stoichiometric excess of the azide to drive the reaction to the bis-triazole product.

Entry	Catalyst Loading (mol%)	Ligand (mol%)	Azide Equivalents	Solvent	Time (h)	Mono-Triazole Yield (%)	Bis-Triazole Yield (%)
1	5% CuSO4​	None	2.0	t -BuOH/ H2​O	12	45%	12%
2	5% CuSO4​	6% THPTA	2.0	t -BuOH/ H2​O	4	18%	78%
3	5% CuSO4​	6% THPTA	2.2	t -BuOH/ H2​O	4	< 2%	96%
4	5% CuSO4​	6% TBTA	2.2	DMF	6	5%	89%

Note: Entry 3 represents the optimal conditions described in the protocol above.

Analytical Troubleshooting & Self-Validation

A robust protocol must be a self-validating system. To confirm that the double-click reaction was successful and that the internal alkyne remains perfectly intact, perform the following spectroscopic checks on the purified product:

• FTIR Spectroscopy Validation:

  • Disappearance: The sharp terminal alkyne ≡C−H stretch at ~3290 cm−1 must completely disappear. If this peak remains, the reaction stalled at the mono-triazole stage (check ascorbate freshness).

  • Retention: The internal alkyne C≡C stretch at ~2250 cm−1 must remain clearly visible. This validates the chemoselectivity of the scaffold.

• 1 H NMR Validation ( CDCl3​ or DMSO−d6​ ):

  • Disappearance: The propargyl CH triplet at ~2.5 ppm must be absent.

  • Appearance: Look for the characteristic 1,4-disubstituted triazole CH singlet integrating to 2 protons at ~7.8 - 8.2 ppm .

  • Retention: The 1-propynyl methyl group ( CH3​−C≡C−P ) should appear as a distinct doublet (due to phosphorus coupling) at ~2.0 ppm , confirming the core structure is unharmed.

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes." Angewandte Chemie International Edition, 2002.[URL: https://onlinelibrary.wiley.com/doi/10.1002/1521-3773(20020715)41:14%3C2596::AID-ANIE2596%3E3.0.CO;2-4]
• "Propargyl-Substituted Phosphonocarboxylates: Efficient Synthesis and Application to Click Chemistry." Synthesis, Thieme Connect.[URL: https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0029-1218690]
• "Nanoparticle Self-Assembly for the Synthesis and Processing of Ordered Nanocomposite Solids." Massachusetts Institute of Technology (MIT) DSpace Repository.[URL: https://dspace.mit.edu/handle/1721.1/128365]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. researchgate.net [researchgate.net]

Application Note: Orthogonal Surface Functionalization via 1-Propynylphosphonic Acid Di(2-propynyl) Ester

Executive Summary

1-Propynylphosphonic acid di(2-propynyl) ester (CAS: 63869-29-4) is an advanced, heteromultivalent organophosphorus scaffold designed for complex surface engineering. Structurally, it features a central phosphonate core ( P=O ), two terminal alkynes via its di(2-propynyl) (propargyl) ester groups, and one internal alkyne via its 1-propynyl group. This unique molecular architecture makes it an exceptional candidate for orthogonal surface functionalization, allowing researchers to build multifunctional interfaces layer-by-layer without the need for cumbersome protecting-group chemistry.

Mechanistic Causality & Molecular Design

The core advantage of this molecule lies in the differential reactivity of its alkyne groups, which dictates the experimental workflow:

• Terminal Alkynes (Propargyl Esters): These groups are highly reactive in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). They readily react with azide-functionalized surfaces to form robust 1,4-disubstituted 1,2,3-triazole linkages. Because the molecule possesses two such terminal groups, one can be utilized to anchor the molecule to the surface, while the second remains available for subsequent CuAAC conjugation with azide-tagged biomolecules (e.g., fluorophores, PEG chains, or proteins)[1].

• Internal Alkyne (1-Propynyl Group): The internal C≡C bond, conjugated directly to the phosphorus atom, is sterically hindered and electronically deactivated toward standard CuAAC. Consequently, it remains completely inert during the initial azide-alkyne click reactions. However, it can be subsequently activated via radical-mediated Thiol-Yne click chemistry under UV irradiation, allowing for the orthogonal attachment of thiol-bearing ligands (e.g., cysteine-rich peptides).

• Phosphonate Core: The central phosphonate ester acts as a stable structural node. While free phosphonic acids are typically used to bind directly to metal oxides[2][3], utilizing the ester form in a CuAAC-driven workflow prevents unwanted premature surface adsorption, ensuring that the molecule strictly follows the intended covalent click-chemistry pathway[4].

Quantitative Data Summary

Table 1: Expected Surface Characterization Metrics Post-Functionalization

Functionalization Step	Surface Modification	Water Contact Angle (θ)	XPS P 2p Peak (eV)	XPS N 1s Peak (eV)
Step 0	Bare SiO2 Substrate	< 10°	None	None
Step 1	Azide-Silanization	70° - 75°	None	~400.0 (Azide)
Step 2	Primary CuAAC (Phosphonate Grafting)	60° - 65°	~133.5	~401.5 (Triazole)
Step 3	Secondary CuAAC (Fluorophore/PEG)	Variable (Ligand dependent)	~133.5	~401.5 (Triazole)
Step 4	Thiol-Yne Click (Peptide Grafting)	45° - 55°	~133.5	~401.5 (Triazole)

Experimental Protocols

Protocol A: Preparation of Azide-Functionalized Silica Substrates

Objective: Establish a reactive azide monolayer on glass or silicon oxide surfaces.

• Surface Cleaning: Submerge SiO2 substrates in Piranha solution (3:1 concentrated H2​SO4​ : 30% H2​O2​ ) for 30 minutes to generate a high density of surface hydroxyl (-OH) groups. (Caution: Piranha is highly corrosive and explosive in contact with organics. Handle with extreme care).

• Silanization: Rinse substrates thoroughly with copious amounts of DI water, dry under N2​ gas, and immediately immerse in a 2% (v/v) solution of 3-azidopropyltriethoxysilane in anhydrous toluene.

• Incubation: Incubate for 12 hours at room temperature in a sealed, anhydrous environment.

• Washing: Remove substrates and sonicate sequentially in toluene, ethanol, and DI water for 5 minutes each to remove physisorbed silane. Dry under N2​ . Self-Validation: The water contact angle should shift from completely wetting (<10°) to moderately hydrophobic (~75°), confirming successful monolayer formation.

Protocol B: Primary CuAAC Grafting of 1-Propynylphosphonic Acid Di(2-propynyl) Ester

Objective: Covalently anchor the phosphonate scaffold to the surface while preserving one terminal alkyne and the internal alkyne.

• Reagent Preparation: Prepare a 10 mM solution of 1-Propynylphosphonic acid di(2-propynyl) ester in a 1:1 mixture of DMSO and DI water. Expertise Note: The mixed solvent system ensures solubility of the organic ester while maintaining the aqueous environment necessary for optimal CuAAC kinetics.

• Catalyst Complex: In a separate vial, mix 1 mM CuSO4​⋅5H2​O and 2 mM Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand in DI water. Add 5 mM Sodium Ascorbate to reduce Cu2+ to the catalytically active Cu+ species[1]. The solution should turn from blue to colorless/pale yellow.

• Grafting: Combine the catalyst complex with the phosphonate solution. Submerge the azide-functionalized substrates in this reaction mixture.

• Reaction: Incubate for exactly 2 hours at room temperature in the dark. Expertise Note: Limiting the reaction time strictly to 2 hours favors monovalent attachment, preventing the second propargyl group from looping back and reacting with adjacent surface azides.

• Purification: Wash substrates extensively with 0.1 M EDTA (pH 8.0) to chelate and remove any residual copper catalyst, followed by ethanol and water rinses.

Protocol C: Orthogonal Secondary Functionalization

Objective: Utilize the remaining reactive sites for dual-ligand presentation.

Step C1: Secondary CuAAC (Terminal Alkyne)

• React the surface-bound terminal alkyne with an azide-modified biomolecule (e.g., Azide-PEG5000, 1 mM) using the identical CuAAC catalyst conditions described in Protocol B.

• Incubate for 4 hours, followed by EDTA and DI water washes.

Step C2: Thiol-Yne Click (Internal Alkyne)

• Prepare a 10 mM solution of a thiol-bearing ligand (e.g., Cysteine-RGD peptide) and 1 mM photoinitiator (e.g., Irgacure 2959) in degassed PBS.

• Drop-cast the solution onto the substrate and cover with a quartz coverslip.

• Irradiate with UV light (365 nm, 10 mW/cm2 ) for 15 minutes to initiate the radical Thiol-Yne addition across the internal 1-propynyl triple bond.

• Wash sequentially with PBS and DI water.

Visualizations

Workflow for orthogonal surface functionalization via di(2-propynyl) ester.

Molecular architecture of the surface-bound heteromultivalent scaffold.

References

• Click Chemistry. Tokyo Chemical Industry (TCI).
• Azide conjug
• Phosphonate coupling molecules for the control of surface/interface properties and the synthesis of nanomaterials. Dalton Transactions (RSC Publishing).
• Functionalization of Titanium Oxide Surfaces by Means of Poly(alkyl-phosphonates).
• Selective Esterific

Sources

• 1. interchim.fr [interchim.fr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Phosphonate coupling molecules for the control of surface/interface properties and the synthesis of nanomaterials - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Selective Esterification of Phosphonic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Bioconjugation applications of 1-Propynylphosphonic acid di(2-propynyl) ester derivatives

Application Note: Orthogonal Bioconjugation using 1-Propynylphosphonic Acid Di(2-propynyl) Ester as a Trifunctional Click Hub

Introduction & Chemical Topology

In the rapidly evolving landscape of bioconjugation—particularly in the development of multivalent Antibody-Drug Conjugates (ADCs), PROTACs, and complex diagnostic probes—researchers require highly functional, water-soluble, and sterically accessible cross-linking scaffolds. 1-Propynylphosphonic acid di(2-propynyl) ester (CAS 63869-29-4) emerges as a uniquely powerful molecule for these applications.

Structurally, this scaffold features a central phosphonate core bonded to three alkyne moieties:

• Two Terminal Alkynes: Propargyl ester groups (-O-CH₂-C≡CH) attached via P-O bonds.

• One Internal Alkyne: A 1-propynyl group (-P-C≡C-CH₃) attached directly to the phosphorus atom via a P-C bond.

The Causality of Scaffold Selection: Traditional carbon-based branched linkers often introduce hydrophobicity, leading to the aggregation of bioconjugates in aqueous media. The incorporation of a highly polar P=O bond in the phosphonate core mitigates this aggregation, enhancing the solubility of the resulting conjugate. Furthermore, phosphonate linkages have demonstrated exceptional metabolic stability and nuclease resistance when integrated into biological systems, making them ideal for in vivo applications.

Most importantly, the distinct electronic and steric environments of the terminal versus internal alkynes allow for sequential, orthogonal click chemistry . The terminal alkynes are highly reactive to Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), while the internal alkyne is electronically deactivated toward Cu(I) but highly susceptible to Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC).

Mechanistic Insights: Orthogonal Click Reactivity

To design a self-validating bioconjugation workflow, one must understand the mechanistic divergence between the two catalytic systems employed.

• CuAAC (Terminal Alkynes): The Cu(I) catalyst readily inserts into the terminal C-H bond of the propargyl esters to form a copper-acetylide intermediate. This intermediate reacts with organic azides to form a 1,4-disubstituted 1,2,3-triazole. Because internal alkynes lack a terminal proton, they cannot form the requisite copper-acetylide complex, rendering the 1-propynyl group completely inert during this step.

• RuAAC (Internal Alkyne): Ruthenium catalysts, specifically pentamethylcyclopentadienyl ruthenium chloride complexes like Cp*RuCl(PPh₃)₂, operate via a completely different mechanism. The reaction proceeds via the oxidative coupling of the azide and the alkyne to form a six-membered ruthenacycle intermediate, followed by reductive elimination. This mechanism does not require a terminal proton, allowing the internal 1-propynyl group to react smoothly, yielding a fully substituted 1,4,5-trisubstituted triazole.

Caption: Orthogonal Click Reactivity Map of the Phosphonate Hub

Quantitative Data: Reactivity Comparison

The following table summarizes the distinct reaction parameters required to exploit the orthogonal nature of this phosphonate scaffold.

Reactive Site	Chemical Structure	Compatible Click Reaction	Catalyst System	Regioselectivity	Relative Kinetics	Optimal Temp
Terminal Alkynes (x2)	-O-CH₂-C≡CH	CuAAC	CuSO₄ / THPTA / NaAsc	1,4-disubstituted	Fast (< 2 hours)	25 °C (RT)
Internal Alkyne (x1)	-P-C≡C-CH₃	RuAAC	Cp*RuCl(PPh₃)₂	1,4,5-trisubstituted	Moderate (12-24 hours)	60 °C

Experimental Protocols

The following self-validating workflow details the synthesis of a trifunctional bioconjugate (e.g., attaching two targeting peptides and one fluorophore to the phosphonate hub).

Caption: Step-by-Step Experimental Workflow for Sequential Orthogonal Conjugation

Protocol A: Homobifunctionalization via CuAAC (Step 1 & 2)

Objective: Conjugate two azide-modified biomolecules (e.g., Azide-Peptide) to the terminal propargyl esters.

• Reagent Preparation: Dissolve 1-Propynylphosphonic acid di(2-propynyl) ester (1 eq, 10 mM) and the Azide-Peptide (2.2 eq) in a degassed solvent mixture of t-BuOH/Water (1:1, v/v).

  • Causality: A slight excess of the azide ensures complete consumption of both terminal alkynes. Degassing prevents the premature oxidation of the Cu(I) catalyst.

• Catalyst Complexation: In a separate vial, pre-mix CuSO₄ (0.1 eq) with THPTA ligand (0.5 eq) in water.

  • Causality: THPTA is a water-soluble ligand that tightly binds Cu(I), accelerating the reaction while shielding the peptide from copper-induced reactive oxygen species (ROS) degradation.

• Reaction Initiation: Add the Cu/THPTA complex to the main reaction vial. Immediately add freshly prepared Sodium Ascorbate (0.5 eq) to reduce Cu(II) to the active Cu(I) species. Stir at room temperature for 2 hours.

• Self-Validation Checkpoint (Step 3): Quench the reaction with EDTA (to chelate copper) and analyze via LC-MS.

  • Validation Criteria: The reaction is successful when the mass shift corresponds to exactly +2 MW_azide. Furthermore, FTIR analysis should show the complete disappearance of the terminal alkyne C-H stretch (~3300 cm⁻¹), while the internal C≡C stretch (~2200 cm⁻¹) remains intact, proving orthogonal preservation.

Protocol B: Trifunctionalization via RuAAC (Step 4 & 5)

Objective: Conjugate a third distinct molecule (e.g., Azide-Fluorophore) to the internal 1-propynyl group.

• Solvent Exchange: Lyophilize the purified intermediate from Protocol A and redissolve it in anhydrous DMF or a THF/Water (4:1) mixture.

  • Causality: RuAAC requires a higher solubility threshold for the ruthenium catalyst and often proceeds better in organic-rich environments.

• Reagent Addition: Add the third azide derivative (Azide-Fluorophore, 1.2 eq) to the solution.

• Catalysis: Add the Ruthenium catalyst, Cp*RuCl(PPh₃)₂ (0.05 eq). Purge the reaction vessel with Argon for 5 minutes.

• Thermal Activation: Heat the reaction to 60 °C and stir continuously for 12 to 24 hours.

  • Causality: The internal alkyne is sterically hindered by the adjacent phosphorus atom and the methyl group. Elevated temperatures are required to overcome the activation energy barrier for the formation of the ruthenacycle intermediate.

• Final Isolation & Validation: Purify the final trifunctional conjugate via Preparative Reverse-Phase HPLC. Analyze the fraction via high-resolution mass spectrometry (HRMS) to confirm the addition of the third azide mass.

References

• Alkynyl Phosphonate DNA: A Versatile “Click”able Backbone for DNA-Based Biological Applications. Journal of the American Chemical Society. Available at:[Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. National Institutes of Health (PMC). Available at:[Link]

• Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society. Available at:[Link]

• On-Surface Azide–Alkyne Cycloaddition Reaction: Does It Click with Ruthenium Catalysts? National Institutes of Health (PMC). Available at:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Temperatures for 1-Propynylphosphonic Acid Di(2-propynyl) Ester Cross-Linking

Welcome to the technical support center for the optimization of reaction temperatures in the cross-linking of 1-Propynylphosphonic acid di(2-propynyl) ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into achieving successful and reproducible cross-linking outcomes. Here, we will move beyond simple procedural lists to explore the underlying principles that govern this thermosetting process.

Introduction to Thermal Cross-Linking of Alkynyl Phosphonates

1-Propynylphosphonic acid di(2-propynyl) ester is a thermosetting resin that relies on the thermal activation of its terminal alkyne (propargyl) groups to form a highly cross-linked, three-dimensional network. The resulting polymer possesses desirable properties such as high thermal stability and mechanical strength, making it a candidate for advanced materials and composites. However, achieving the optimal degree of cure without inducing thermal degradation is a critical challenge that hinges on precise temperature control.

The cross-linking of propargyl groups can proceed through various complex reaction pathways, including cyclotrimerization, Diels-Alder reactions, and radical polymerization.[1] The dominant mechanism is highly dependent on the curing temperature, which in turn dictates the final network structure and material properties.[1] Therefore, a thorough understanding of the thermal behavior of the monomer is paramount for process optimization.

Frequently Asked Questions (FAQs)

Q1: What is the typical temperature range for the cross-linking of 1-Propynylphosphonic acid di(2-propynyl) ester?

A1: The cross-linking of propargyl-containing polymers generally occurs at elevated temperatures. While the specific temperature will depend on the exact formulation and desired properties, the process for similar alkynyl-containing thermosets often takes place in the range of 200°C to 350°C.[2] It is crucial to determine the optimal temperature profile for your specific system through thermal analysis techniques.

Q2: How can I determine the optimal curing temperature for my specific experimental setup?

A2: Differential Scanning Calorimetry (DSC) is the most effective technique for determining the optimal curing temperature.[3][4] A dynamic DSC scan, where the sample is heated at a constant rate (e.g., 10°C/min), will reveal an exothermic peak corresponding to the cross-linking reaction.[5] The onset temperature of this exotherm indicates the initiation of the curing process, while the peak temperature represents the point of maximum reaction rate. For a comprehensive understanding, it is recommended to perform DSC scans at multiple heating rates.[5]

Q3: What are the consequences of using a sub-optimal cross-linking temperature?

A3:

• Too Low a Temperature: An insufficient curing temperature will lead to incomplete cross-linking. This results in a polymer with inferior mechanical properties, lower thermal stability, and potentially poor chemical resistance due to the presence of unreacted propargyl groups. The material may exhibit a lower glass transition temperature (Tg) than expected.

• Too High a Temperature: Exceeding the optimal temperature can lead to thermal degradation of the polymer backbone, even before cross-linking is complete. This can result in charring, void formation, and a significant reduction in the material's mechanical integrity and long-term stability.[6][7] Thermogravimetric Analysis (TGA) can be used to determine the onset of thermal degradation.[8]

Q4: Are there any catalysts that can lower the cross-linking temperature?

A4: Yes, various catalysts can facilitate the cross-linking of propargyl groups at lower temperatures. Transition metal complexes, particularly those based on palladium, gold, and copper, have been shown to be effective.[9][10][11] Lewis acids, such as boron trifluoride etherate (BF3·Et2O), can also promote propargylic substitution reactions that contribute to network formation.[12] The choice of catalyst will depend on the desired reaction mechanism and the compatibility with other components in the formulation.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Cross-linking Density / Incomplete Cure	Curing temperature is too low or the curing time is insufficient.	Increase the curing temperature in increments of 10-20°C, guided by DSC data. Extend the isothermal hold time at the selected curing temperature.
Poor heat transfer within the sample.	Ensure uniform heating of the sample. For larger samples, consider a staged heating profile to allow for thermal equilibration.
Evidence of Thermal Degradation (e.g., discoloration, charring)	Curing temperature is too high.	Reduce the curing temperature. Use TGA to determine the degradation onset temperature and set the maximum curing temperature below this value.
Presence of oxygen during high-temperature curing.	Conduct the cross-linking reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.
Brittle Material	The cross-linked network is too rigid due to a high degree of cycloaddition reactions.[1]	Consider a multi-stage curing process. A lower initial temperature may favor more flexible radical polymerization pathways before a higher temperature is used to complete the cure.[1]
Inconsistent Results Between Batches	Variations in the purity of the 1-Propynylphosphonic acid di(2-propynyl) ester monomer.	Characterize each new batch of monomer using techniques like NMR and FTIR to ensure consistent purity and functionality.
Inconsistent heating rates or temperature profiles in the curing oven.	Calibrate and monitor the temperature of the curing oven regularly. Use a programmable oven for precise and repeatable heating profiles.

Experimental Protocols

Protocol 1: Determination of Curing Profile using Differential Scanning Calorimetry (DSC)

Objective: To identify the onset, peak, and completion temperatures of the cross-linking reaction.

Materials:

• 1-Propynylphosphonic acid di(2-propynyl) ester

• DSC instrument with hermetically sealed aluminum pans

Procedure:

• Accurately weigh 5-10 mg of the ester into a DSC pan.

• Seal the pan hermetically to prevent volatilization.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample from room temperature to a temperature above the expected curing range (e.g., 400°C) at a constant heating rate (e.g., 5, 10, and 20°C/min).[5]

• Record the heat flow as a function of temperature.

• Analyze the resulting thermogram to determine the onset temperature, peak exothermic temperature, and the total enthalpy of the curing reaction.[3]

Protocol 2: Assessment of Thermal Stability using Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the cross-linked polymer begins to degrade.

Materials:

• Cured sample of poly(1-Propynylphosphonic acid di(2-propynyl) ester)

• TGA instrument

Procedure:

• Place a small, accurately weighed sample (5-10 mg) of the cured polymer into a TGA pan.

• Heat the sample from room temperature to a high temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min) under an inert (e.g., Nitrogen) or oxidative (e.g., Air) atmosphere.

• Record the sample weight as a function of temperature.

• Analyze the TGA curve to identify the onset temperature of weight loss, which corresponds to the beginning of thermal degradation.[8]

Visualizations

Caption: Workflow for optimizing cross-linking temperature.

References

• Orlova, A. M., et al. (2020). Dual-curing propargyl-phthalonitrile imide-based thermoset: Synthesis, characterization and curing behavior. ResearchGate. Available at: [Link]

• ACS Catalysis. (2016). A Trialkylphosphine-Derived Palladacycle as a Catalyst in the Selective Cross-Dimerization of Terminal Arylacetylenes with Terminal Propargyl Alcohols and Amides. Figshare. Available at: [Link]

• ResearchGate. (2025). Alkynyl and Phosphonyl Substituted Nucleobases: A Case of Thermally Induced Conformational Polymorphism. ResearchGate. Available at: [Link]

• Hashmi, A. S. K. (2023). Recent Advances in the Gold-Catalyzed Reactions of Propargyl Esters. ACS Publications. Available at: [Link]

• Hashmi, A. S. K. (2023). Recent Advances in the Gold-Catalyzed Reactions of Propargyl Esters. PubMed. Available at: [Link]

• Ferreira, M. J., et al. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. MDPI. Available at: [Link]

• Reddy, R. S., et al. (2018). Scope and advances in the catalytic propargylic substitution reaction. RSC Publishing. Available at: [Link]

• Papadimitriou, K., et al. (2010). Phosphonated fully aromatic polyethers for PEMFCs applications. ResearchGate. Available at: [Link]

• Endo, K., et al. (2024). Regioselective Condensation Polymerization of Propargylic Electrophiles Enabled by Catalytic Element-Cupration. Journal of the American Chemical Society. Available at: [Link]

• Sahu, G., et al. (2008). Synthesis and Characterization of Poly-1,3-dimethyloldiacrylate propane-2-ol and Its Use as Foam. Defence Science Journal.

• Gosecki, M., et al. (2020). Polymer-Supported Phosphoric, Phosphonic and Phosphinic Acids—From Synthesis to Properties and Applications in Separation Processes. MDPI. Available at: [Link]

• Iurchenkova, A. A., & Voit, B. (2023). Design, Synthesis and Actual Applications of the Polymers Containing Acidic P–OH Fragments: Part 2—Sidechain Phosphorus-Containing Polyacids. MDPI. Available at: [Link]

• EAG Laboratories. (n.d.). DSC Analysis of Polymers. EAG Laboratories. Available at: [Link]

• AZoM. (2021). Differential Scanning Thermal Analysis in Polymeric Materials. AZoM. Available at: [Link]

• Mettler-Toledo. (2012). Differential Scanning Calorimetry (DSC) – Online Training Course. YouTube. Available at: [Link]

• Labana, S. S. (Ed.). (1977). Chemistry and Properties of Crosslinked Polymers. Academic Press.
• Mettler-Toledo. (2000). Interpreting DSC curves Part 1: Dynamic measurements. Mettler-Toledo.

• TA Instruments. (n.d.). Analytical Solutions for Polymer, Additive, & Product Characterization. TA Instruments. Available at: [Link]

• Wrasidlo, W. J. (2012). Investigation of Cross-Linked and Additive Containing Polymer Materials for Membranes with Improved Performance in Pervaporation and Gas Separation. MDPI. Available at: [Link]

• Xin, T., & Cummins, C. C. (2023). Mechanochemical Phosphorylation of Acetylides Using Condensed Phosphates: A Sustainable Route to Alkynyl Phosphonates. PMC. Available at: [Link]

• Grabarek, Z., & Gergely, J. (1990). Zero-length crosslinking procedure with the use of active esters. PubMed. Available at: [Link]

• Denmark, S. E., & Smith, R. C. (2009). Cross-Coupling Reactions of Alkenylsilanols with Fluoroalkylsulfonates: Development and Optimization of a Mild and Stereospecific Coupling Process. PMC. Available at: [Link]

• O'Brien, D. J., & White, S. R. (2000).

• López-Pérez, P. M., et al. (2019). Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries. MDPI. Available at: [Link]

• Ates, B., & Koytepe, S. (2016). Synthesis, characterization and thermal degradation of cross-linked polystyrene using the alkyne-functionalized esters as a cross-linker agent by click chemistry method. SciELO. Available at: [Link]

• Xin, T., & Cummins, C. C. (2023). Mechanochemical Phosphorylation of Acetylides Using Condensed Phosphates: A Sustainable Route to Alkynyl Phosphonates. PubMed. Available at: [Link]

• Wang, L., et al. (2021). Effect of curing reaction types on the structures and properties of acetylene-containing thermosets: towards optimization of curing procedure. RSC Publishing. Available at: [Link]

• Endo, K., et al. (2025). Controlled chain-growth polymerization via propargyl/allenyl palladium intermediates. PMC. Available at: [Link]

• Mofokeng, J. P., & Luyt, A. S. (2015). Morphology, thermal and dynamic mechanical properties of injection-moulded sisal-pp and sisal-pla composites. ResearchGate. Available at: [Link]

• Al-Jaafari, M. A. (2023). Research the Thermal Decomposition Processes of Copolymers Based on Polypropyleneglycolfumaratephthalate with Acrylic Acid. Semantic Scholar. Available at: [Link]

• MDPI. (2025). Types of Crosslinkers and Their Applications in Biomaterials and Biomembranes. MDPI. Available at: [Link]

• Yan, S., et al. (2023). Hypercrosslinked polymer by an external crosslinker strategy: formation mechanism, structural regulation and applications. RSC Publishing. Available at: [Link]

• Moszner, N., et al. (2007). Polymerization Kinetics of Phosphonic Acids and Esters Using an Iodonium Initiator. Macromolecular Chemistry and Physics.

• Alegria-Schaffer, A. (2014). General protein-protein cross-linking. PubMed. Available at: [Link]

• Mitch, C. H., et al. (1991). Chemical and Biochemical Studies of 2-propynylpyrrolidine Derivatives. Restricted-rotation Analogues of N-methyl-N-(1-methyl-4-pyrrolidino-2-butynyl)acetamide (BM-5). PubMed. Available at: [Link]

• Nguyen, T. H., et al. (2022). Copolymers Derived from Two Active Esters: Synthesis, Characterization, Thermal Properties, and Reactivity in Post-Modification. PMC. Available at: [Link]

• Wolska, J., et al. (2023). Insight into the factors affecting the reactivity of sulfonic acid species anchored on hyper-cross-linked polymers in esterification. Arabian Journal of Chemistry. Available at: [Link]

• Tang, H., & Tsarevsky, N. V. (2015). Lipoates as Building Blocks of Sulfur-Containing Branched Macromolecules. Polymer Chemistry. Available at: [Link]

• Hekmat, F., et al. (2022). Unveiling the Impact of Crosslinking Redox-Active Polymers on Their Electrochemical Behavior by 3D Imaging and Statistical Microstructure Analysis. arXiv. Available at: [Link]

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• 4. azom.com [azom.com]
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• 10. pubs.acs.org [pubs.acs.org]
• 11. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks [mdpi.com]
• 12. Scope and advances in the catalytic propargylic substitution reaction - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04481C [pubs.rsc.org]

Preventing degradation of 1-Propynylphosphonic acid di(2-propynyl) ester during long-term storage

Welcome to the dedicated technical support center for 1-Propynylphosphonic acid di(2-propynyl) ester. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. Improper storage can lead to degradation, compromising experimental outcomes and the purity of your product. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to mitigate degradation risks.

Understanding the Stability of 1-Propynylphosphonic Acid di(2-propynyl) Ester

1-Propynylphosphonic acid di(2-propynyl) ester possesses two key functional groups that are susceptible to degradation: the phosphonate ester linkages and the terminal alkyne (propynyl) groups. Understanding the potential degradation pathways is crucial for implementing effective storage strategies.

Major Degradation Pathways

• Hydrolysis of the Phosphonate Ester: The P-O-C bond in phosphonate esters is susceptible to cleavage by water, a reaction that can be catalyzed by both acidic and basic conditions.[1] This leads to the formation of the monoester and subsequently the free phosphonic acid, altering the compound's chemical properties and biological activity.

• Oxidation of the Propynyl Groups: The carbon-carbon triple bonds in the propynyl groups are susceptible to oxidation.[2] This can be initiated by atmospheric oxygen, trace metal impurities, or exposure to light, leading to a variety of byproducts and a loss of the desired chemical reactivity for applications such as click chemistry.

• Photodegradation: Organophosphorus compounds can be susceptible to degradation upon exposure to light, particularly UV irradiation.[3][4][5][6][7] This can lead to the formation of various photoproducts and a decrease in the purity of the compound.

Below is a diagram illustrating the primary degradation pathways.

Caption: Primary degradation pathways for 1-Propynylphosphonic acid di(2-propynyl) ester.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for long-term stability?

A1: For optimal long-term stability, 1-Propynylphosphonic acid di(2-propynyl) ester should be stored under the following conditions:

• Temperature: -20°C is recommended for long-term storage. For short-term storage (a few weeks), 2-8°C is acceptable.

• Atmosphere: Store under an inert atmosphere such as argon or nitrogen.[2] This is critical to prevent oxidative degradation of the propynyl groups.

• Moisture: The compound should be stored in a desiccated environment to minimize the risk of hydrolysis.[8]

• Light: Protect from light by storing in an amber vial or a light-blocking outer container.

Q2: I received the compound at room temperature. Is it still viable?

A2: Short-term exposure to ambient temperatures during shipping is generally acceptable. However, upon receipt, it is crucial to immediately transfer the compound to the recommended long-term storage conditions (-20°C, inert atmosphere, and protection from light and moisture) to prevent any significant degradation.

Q3: Can I store the compound in solution?

A3: Storing the compound in solution is generally not recommended for long-term preservation due to the increased risk of hydrolysis and other solvent-mediated degradation pathways. If you must store it in solution for a short period, use an anhydrous, aprotic solvent (e.g., anhydrous acetonitrile or dichloromethane) and store at -20°C or -80°C under an inert atmosphere. Prepare solutions fresh whenever possible.

Q4: How can I tell if my compound has degraded?

A4: Signs of degradation can include:

• Visual Changes: Discoloration (e.g., yellowing or browning) or changes in physical state.

• Reduced Purity: As assessed by analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Changes in Spectroscopic Data: Appearance of new peaks or changes in the chemical shifts in ¹H or ³¹P Nuclear Magnetic Resonance (NMR) spectra.

• Loss of Reactivity: Diminished performance in downstream applications, such as click chemistry reactions.

Troubleshooting Guide

This section addresses common issues encountered during the storage and handling of 1-Propynylphosphonic acid di(2-propynyl) ester.

Observed Issue	Potential Cause	Recommended Action
Reduced purity observed by HPLC/GC analysis.	Hydrolysis or Oxidation: The compound may have been exposed to moisture or oxygen during storage or handling.	1. Review your storage and handling procedures to ensure strict adherence to anhydrous and anaerobic conditions. 2. Consider repurifying a small aliquot of the material if a high-purity sample is required for a critical experiment. 3. For future use, aliquot the compound into smaller, single-use vials upon receipt to minimize repeated exposure of the bulk material to the atmosphere.
New peaks observed in ¹H or ³¹P NMR spectrum.	Formation of Degradation Products: The new signals likely correspond to the hydrolyzed monoester or free phosphonic acid, or oxidized byproducts.	1. Compare the new spectra to reference spectra of the starting material to identify the changes. 2. If available, use a reference standard of the potential degradation products for confirmation. 3. If significant degradation has occurred, it is recommended to use a fresh, unopened vial of the compound for your experiments.
Inconsistent results in downstream applications (e.g., click chemistry).	Degradation of the Propynyl Groups: The terminal alkyne functionality is essential for many reactions. Oxidation can cap or cleave this group, rendering it unreactive.	1. Confirm the integrity of the starting material using an analytical technique that can verify the presence of the propynyl groups (e.g., ¹H NMR, IR spectroscopy). 2. Ensure that all solvents and reagents used in your reaction are of high purity and free from oxidizing contaminants. 3. Use a freshly opened vial of the compound for your reaction.
The compound appears discolored or has changed in appearance.	Significant Degradation: This is a strong indicator that the compound has undergone substantial chemical change and is likely not suitable for use.	Discard the vial and obtain a fresh supply of the compound. Review your storage conditions to prevent this from happening in the future.

Experimental Protocols

Protocol 1: Recommended Long-Term Storage Procedure

This protocol outlines the best practices for storing 1-Propynylphosphonic acid di(2-propynyl) ester to ensure its long-term stability.

Materials:

• Vial of 1-Propynylphosphonic acid di(2-propynyl) ester

• Inert gas source (argon or nitrogen) with a manifold

• Schlenk line or glove box (recommended)

• -20°C freezer

• Desiccator cabinet or a sealed container with desiccant

• Light-blocking container (e.g., amber bag or box)

Procedure:

• Upon Receipt: Immediately place the unopened vial in a desiccator at room temperature to allow it to equilibrate and prevent moisture condensation upon opening.

• Inert Atmosphere: If you plan to use the compound multiple times, it is highly recommended to aliquot it under an inert atmosphere.

  • In a glove box or using a Schlenk line, carefully open the main vial.

  • Distribute the desired amounts of the compound into smaller, pre-dried amber glass vials.

  • Backfill each vial with argon or nitrogen gas.

  • Securely cap each vial.

• Sealing: For optimal protection, seal the caps of the vials with paraffin film.

• Storage:

  • Place the sealed vials in a light-blocking container.

  • Store the container in a -20°C freezer.

  • For added protection against moisture, the light-blocking container can be placed inside a desiccator within the freezer.

Caption: Recommended workflow for the long-term storage of 1-Propynylphosphonic acid di(2-propynyl) ester.

Protocol 2: Monitoring Compound Integrity by HPLC

This protocol provides a general framework for developing an HPLC method to assess the purity of 1-Propynylphosphonic acid di(2-propynyl) ester and detect potential degradation products. Method optimization will be required for your specific instrumentation.

Materials:

• 1-Propynylphosphonic acid di(2-propynyl) ester sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (or other suitable mobile phase modifier)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 mg/mL.

  • Further dilute the stock solution with the initial mobile phase composition to a working concentration suitable for your detector (e.g., 50-100 µg/mL).

• HPLC Method (Starting Conditions):

  • Column: C18, 4.6 x 150 mm, 5 µm (or similar)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A linear gradient from 5% B to 95% B over 20 minutes, followed by a 5-minute hold at 95% B, and a 5-minute re-equilibration at 5% B.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: Scan for an optimal wavelength (e.g., 210-220 nm) or use a diode array detector.

  • Injection Volume: 10 µL

• Data Analysis:

  • Integrate the peak corresponding to the parent compound and any impurity peaks.

  • Calculate the purity of the compound as the percentage of the main peak area relative to the total peak area.

  • The appearance of new, more polar peaks (eluting earlier) may indicate the formation of hydrolysis products.

Forced Degradation Study (for method validation):

To ensure your HPLC method is "stability-indicating," a forced degradation study should be performed.[9] This involves intentionally degrading the compound under various stress conditions to generate potential degradation products and confirming that the analytical method can separate them from the parent compound.

Stress Condition	Example Protocol
Acidic Hydrolysis	Incubate a solution of the compound in 0.1 M HCl at 60°C for 24 hours.
Basic Hydrolysis	Incubate a solution of the compound in 0.1 M NaOH at room temperature for 4 hours.
Oxidation	Treat a solution of the compound with 3% hydrogen peroxide at room temperature for 24 hours.
Thermal Stress	Heat the solid compound at 80°C for 48 hours.
Photostability	Expose a solution of the compound to UV light (e.g., 254 nm) for 24 hours.

After each stress condition, analyze the sample by your developed HPLC method to observe the formation of degradation peaks and ensure they are well-resolved from the main peak.

References

• Photodegradation of organophosphorus pesticides in water, ice and snow. ResearchGate. Available at: [Link]

• Photodegradation of organophosphorus insecticides - investigations of products and their toxicity using gas chromatography-mass spectrometry and AChE-thermal lens spectrometric bioassay. PubMed. Available at: [Link]

• Photocatalytic degradation of an organophosphorus pesticide using a ZnO/rGO composite. SpringerLink. Available at: [Link]

• Identification of photodegradation product of organophosphorus pesticides and elucidation of transformation mechanism under simulated sunlight irradiation. PubMed. Available at: [Link]

• Photocatalytic Degradation of Selected Organophosphorus Pesticides Using Titanium Dioxide and UV Light. IntechOpen. Available at: [Link]

• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. (2024, March 8). Available at: [Link]

• Degradation of Phosphonate-Based Scale Inhibitor Additives in the Presence of Oxidizing Biocides: “Collateral Damages” in Industrial Water Systems. Taylor & Francis Online. Available at: [Link]

• Degradation of Phosphonate-Based Scale Inhibitor Additives in the Presence of Oxidizing Biocides:“Collateral Damages” in Industrial Water Systems. ResearchGate. Available at: [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available at: [Link]

• The influence of moisture on the storage stability of co-amorphous systems. (2021, June 21). Available at: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Photodegradation of organophosphorus insecticides - investigations of products and their toxicity using gas chromatography-mass spectrometry and AChE-thermal lens spectrometric bioassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photocatalytic degradation of an organophosphorus pesticide using a ZnO/rGO composite - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Identification of photodegradation product of organophosphorus pesticides and elucidation of transformation mechanism under simulated sunlight irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Photocatalytic Degradation of Selected Organophosphorus Pesticides Using Titanium Dioxide and UV Light | IntechOpen [intechopen.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. biopharminternational.com [biopharminternational.com]

Reducing unwanted side reactions in 1-Propynylphosphonic acid di(2-propynyl) ester click chemistry

Technical Support Center: 1-Propynylphosphonic acid di(2-propynyl) ester Click Chemistry

Welcome to the technical support guide for utilizing 1-Propynylphosphonic acid di(2-propynyl) ester in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions. This document is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with this trifunctional alkyne linker. Our goal is to provide you with the causal insights and practical solutions needed to minimize unwanted side reactions and maximize the yield of your desired trivalent conjugate.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common issues encountered when working with 1-Propynylphosphonic acid di(2-propynyl) ester.

Q1: My reaction yields are consistently low, or the reaction fails completely. What is the most likely cause?

A1: The most frequent culprit is the deactivation of the copper(I) catalyst. The catalytically active Cu(I) state is prone to oxidation to the inactive Cu(II) state, especially in the presence of dissolved oxygen.[1][2] Ensure your reaction setup is rigorously deoxygenated and that you are using a fresh, high-quality reducing agent like sodium ascorbate.

Q2: I am observing a significant amount of a byproduct that corresponds to the dimerization of my alkyne starting material. What is this, and how can I prevent it?

A2: You are likely observing the result of Glaser coupling, an oxidative homocoupling of terminal alkynes that is also mediated by copper.[3] This side reaction is particularly favored by the presence of oxygen. Prevention involves the same strategies as in Q1: meticulous deoxygenation of all solvents and solutions and using an adequate excess of a reducing agent to maintain a reductive environment.[1][3]

Q3: My analysis shows a mixture of mono-, di-, and tri-substituted products. How can I drive the reaction to completion for the fully substituted product?

A3: Achieving complete substitution on a trifunctional core requires careful stoichiometric control and optimal reaction conditions. A common strategy is to use a slight excess (e.g., 1.1-1.2 equivalents per alkyne, totaling 3.3-3.6 equivalents) of the azide component to drive the reaction to completion.[4] Additionally, ensure efficient mixing and consider a longer reaction time or gentle heating (e.g., 40-50°C), though be aware that heat can sometimes promote side reactions.[4][5]

Q4: What is the best solvent system for this reaction?

A4: The ideal solvent must dissolve all reactants, including the phosphonic acid ester, the azide, and the catalyst complex. Due to the varying polarity of these components, solvent mixtures are often most effective. Common and highly effective systems include mixtures of water with co-solvents like DMSO, t-butanol, or methanol.[4] For biological applications, buffered aqueous solutions like PBS are often used.[4]

Q5: Which copper-stabilizing ligand should I use?

A5: For aqueous or partially aqueous reactions, a water-soluble ligand like Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) is highly recommended.[2][4] THPTA not only protects the Cu(I) catalyst from oxidation and disproportionation but also prevents the copper ions from being sequestered by other coordinating functional groups within your molecules, which is crucial in complex biological systems.[6] A ligand-to-copper ratio of 2:1 to 5:1 is often optimal.[4][6]

Visualizing the Reaction Landscape

Understanding the competition between the desired reaction and the primary side reaction is key to troubleshooting. The following diagram illustrates the desired trivalent CuAAC pathway versus the undesired Glaser coupling side reaction.

Caption: Desired CuAAC pathway vs. the undesired Glaser coupling side reaction.

In-Depth Troubleshooting Guide

This table provides a structured approach to diagnosing and solving common experimental problems.

Problem	Probable Cause(s)	Recommended Solution(s)
Consistently Low or No Product Yield	1. Inactive Copper Catalyst: Cu(I) has been oxidized to Cu(II) by dissolved oxygen.[1] 2. Degraded Reagents: Sodium ascorbate solution is old; azide or alkyne has degraded due to improper storage.[4] 3. Copper Sequestration: If working with complex biomolecules (proteins, DNA), they may be binding to and inactivating the copper catalyst.[6]	1. Deoxygenate Rigorously: Bubble an inert gas (Argon or Nitrogen) through all solvents and the final reaction mixture for 15-20 minutes before adding the catalyst.[4] 2. Use Fresh Reagents: Always prepare sodium ascorbate solution immediately before use.[4] Verify the integrity of your azide and alkyne. 3. Use a Ligand & Excess Copper: Employ a stabilizing ligand like THPTA. A 5:1 ligand-to-copper ratio is often recommended for bioconjugation.[4] If sequestration is suspected, try increasing the concentration of the copper/ligand complex.[6]
Significant Alkyne Homodimer Formation	1. Presence of Oxygen: Glaser coupling is an oxidative process that requires oxygen. 2. Insufficient Reducing Agent: Not enough sodium ascorbate to scavenge all dissolved oxygen and maintain a reductive environment.	1. Improve Deoxygenation: Use the freeze-pump-thaw method for the most thorough oxygen removal, especially for sensitive reactions. 2. Increase Ascorbate: Use a larger excess of sodium ascorbate. While catalytic amounts are theoretically sufficient, using 10-50 mol% can help suppress the Glaser side reaction.
Incomplete Conversion (Mixture of Species)	1. Suboptimal Stoichiometry: An insufficient amount of the azide partner to react with all three alkyne groups. 2. Poor Solubility: One or more reactants are not fully dissolved, limiting their availability for reaction. 3. Steric Hindrance: As the molecule becomes more substituted, the remaining alkyne(s) may become sterically less accessible.	1. Adjust Molar Ratios: Use a slight excess (1.1 to 1.5 equivalents) of the azide reactant for each alkyne functional group.[4] 2. Optimize Solvent System: Try different co-solvent ratios (e.g., increase DMSO or t-BuOH percentage) to ensure complete dissolution of all components.[4] 3. Increase Reaction Time/Temperature: Allow the reaction to proceed longer (e.g., 24 hours). Gentle heating (40-50°C) can increase the reaction rate but monitor for potential degradation or increased side reactions.[4]
Red/Purple Precipitate Forms Immediately	1. Copper(I) Acetylide Formation: Some alkynes, particularly those with acidic protons like propiolic acid, can react with Cu(I) to form insoluble copper acetylide precipitates, deactivating the catalyst.	1. Change Solvent System: Acetonitrile can sometimes stabilize the Cu(I) and prevent precipitation by coordinating to the metal.[7] 2. Use a Stronger Ligand: Ensure a sufficient concentration of a robust stabilizing ligand like THPTA or TBTA is pre-mixed with the copper source before adding the alkyne.

Validated Experimental Protocol: Trivalent Conjugation

This protocol provides a reliable starting point for the CuAAC reaction using 1-Propynylphosphonic acid di(2-propynyl) ester. Optimization may be required based on the specific azide substrate.

1. Preparation of Stock Solutions:

• Azide Partner: Prepare a 10 mM stock solution in DMSO or an appropriate solvent.

• Alkyne Linker: Prepare a 10 mM stock solution of 1-Propynylphosphonic acid di(2-propynyl) ester in DMSO or water.

• Copper Sulfate (CuSO₄): Prepare a 20 mM stock solution in deoxygenated water.

• THPTA Ligand: Prepare a 100 mM stock solution in deoxygenated water.

• Sodium Ascorbate: Prepare a 100 mM stock solution in deoxygenated water. Crucially, this solution must be made fresh immediately before use. [4][8]

2. Reaction Setup (Example for 100 µL final volume):

• In a microcentrifuge tube, combine the following:

  • 10 µL of your Azide Partner (10 mM stock, 1.0 µmol, 3.6 equivalents)

  • 2.7 µL of the Alkyne Linker (10 mM stock, 0.027 µmol, 1.0 equivalent)

  • Deoxygenated Buffer/Solvent (e.g., PBS) to bring the volume to 85 µL.

• Vortex the mixture gently.

3. Deoxygenation:

• Bubble Argon or Nitrogen gas through the reaction mixture for 5-10 minutes.

4. Catalyst Preparation and Addition:

• In a separate tube, prepare the catalyst premix. Combine 2.5 µL of 20 mM CuSO₄ with 2.5 µL of 100 mM THPTA (maintains a 5:1 ligand-to-copper ratio). Let it sit for 2 minutes.[4]

• Add the 5 µL of the catalyst premix to the reaction tube. The final copper concentration will be 1 mM.

5. Initiation of the Reaction:

• Add 10 µL of the freshly prepared 100 mM sodium ascorbate solution to the reaction tube.

• Flush the headspace of the tube with inert gas one last time and cap it tightly.

• Vortex gently to mix.

6. Incubation:

• Allow the reaction to proceed at room temperature for 1 to 12 hours. The reaction progress can be monitored by LC-MS or an appropriate chromatographic technique.

7. Analysis and Purification:

• The resulting triazole conjugate can be purified from excess reagents and catalyst using methods appropriate for your molecule of interest, such as HPLC, size-exclusion chromatography, or precipitation.

References

• Unexpected Reactions of Terminal Alkynes in Targeted "Click Chemistry'' Coppercatalyzed Azide-alkyne Cycloadditions. PubMed. [Link]

• Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology. [Link]

• Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews. [Link]

• Selected optimization of reaction conditions for propargylamines 27 and... ResearchGate. [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules. [Link]

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. ResearchGate. [Link]

• Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC). MDPI. [Link]

• Click chemistry on multiple azide groups - can anyone help? ResearchGate. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. MDPI. [Link]

• Optimization of the reaction conditions of click chemistry. ResearchGate. [Link]

• Click Chemistry Problems (Copper Catalyzed Azide-Alkyne Cycloaddition). Reddit. [Link]

• Click Chemistry with O-Dimethylpropargylcarbamate for Preparation of pH-Sensitive Functional Groups. A Case Study. ACS Publications. [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews. [Link]

• Click Chemistry: new protocol for the labeling and modification of biomolecules. Interchim. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. jenabioscience.com [jenabioscience.com]
• 7. reddit.com [reddit.com]
• 8. lumiprobe.com [lumiprobe.com]

Reference Data & Comparative Studies

A Comparative Guide for Advanced Click Chemistry Applications: 1-Propynylphosphonic Acid Di(2-propynyl) Ester versus Tripropargyl Phosphate

For the attention of: Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical biology and drug development, click chemistry, particularly the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), stands as a cornerstone for molecular assembly.[1] The choice of the alkyne-bearing reagent is critical, dictating not only the efficiency of the conjugation but also the physicochemical properties of the final construct. This guide provides an in-depth technical comparison of two trivalent alkyne reagents: the commercially available tripropargyl phosphate and the more novel, structurally distinct 1-propynylphosphonic acid di(2-propynyl) ester.

While tripropargyl phosphate has found utility as a scaffold for creating multivalent structures, 1-propynylphosphonic acid di(2-propynyl) ester represents a less explored alternative with unique structural and electronic characteristics. Due to the limited direct comparative data in peer-reviewed literature, this guide will leverage fundamental principles of chemical reactivity and stability to provide a comprehensive analysis of their potential performance in click chemistry applications.

Molecular Architecture and Inherent Properties

A fundamental comparison begins with the distinct molecular structures of the two reagents.

Tripropargyl Phosphate is a symmetrical molecule wherein three propargyl groups are linked to a central phosphate core. The propargyl group consists of a terminal alkyne separated from the phosphate oxygen by a methylene (-CH2-) spacer.[2]

1-Propynylphosphonic acid di(2-propynyl) ester , in contrast, presents a more complex and asymmetric arrangement of its three alkyne functionalities. In this molecule, one alkyne is a 1-propynyl group, meaning the triple bond is directly attached to the phosphorus atom of the phosphonate core. The other two alkynes are conventional 2-propynyl (propargyl) groups.

The direct attachment of the alkyne to the phosphorus in the 1-propynylphosphonic acid di(2-propynyl) ester is a critical distinction. The phosphonate group is strongly electron-withdrawing, which is expected to significantly influence the reactivity of the adjacent 1-propynyl group.

Feature	1-Propynylphosphonic acid di(2-propynyl) ester	Tripropargyl Phosphate
Core	Phosphonate	Phosphate
Alkyne Types	One 1-propynyl, two 2-propynyl (propargyl)	Three 2-propynyl (propargyl)
Symmetry	Asymmetric	Symmetric (C3)
Electronic Nature of Alkynes	One electronically deactivated, two standard	Three standard
Potential for Isomerization	High (1-propynyl to allenyl)	Low

Comparative Reactivity in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The rate-determining step in many CuAAC reactions is the deprotonation of the terminal alkyne to form a copper acetylide intermediate. The acidity of this terminal proton is therefore a key determinant of reaction kinetics.

Tripropargyl Phosphate: The propargyl groups in tripropargyl phosphate are considered standard terminal alkynes for click chemistry. The phosphate core is connected via a methylene spacer, which electronically insulates the alkyne from the strong electron-withdrawing effects of the phosphate group. Consequently, the reactivity of the alkynes in tripropargyl phosphate is expected to be comparable to other simple propargyl ethers or esters.[3]

1-Propynylphosphonic acid di(2-propynyl) ester: This molecule presents a more nuanced reactivity profile.

• The 2-propynyl (propargyl) esters: These two alkynes are electronically similar to those in tripropargyl phosphate and are expected to exhibit standard reactivity in CuAAC.

• The 1-propynylphosphonate: The direct attachment of the electron-withdrawing phosphonate group to the alkyne is predicted to decrease the electron density of the triple bond and increase the acidity of the terminal proton. While increased acidity can, in some cases, facilitate the formation of the copper acetylide, the strong deactivation of the alkyne may hinder the subsequent steps of the catalytic cycle. Studies on alkyne reactivity in CuAAC have shown that electronically activated alkynes, such as propiolamides, can be more reactive, but extreme electron withdrawal can be detrimental.[4]

A significant concern with 1-propynylphosphonates is their propensity to isomerize to the more stable allenylphosphonates, especially under basic conditions or during synthesis.[5] The formation of an allenylphosphonate would render this functionality unreactive in CuAAC.

Stability and Handling Considerations

Tripropargyl Phosphate: As a phosphate ester, tripropargyl phosphate is expected to be reasonably stable under standard laboratory conditions. However, like all esters, it can be susceptible to hydrolysis under strongly acidic or basic conditions. During CuAAC reactions, which are often performed in aqueous co-solvents, the pH should be controlled to minimize potential degradation.

1-Propynylphosphonic acid di(2-propynyl) ester: Phosphonate esters are generally more resistant to hydrolysis than their phosphate ester counterparts.[6] This could be an advantage in applications requiring long reaction times or harsh conditions. However, the primary stability concern for this molecule is the potential for rearrangement of the 1-propynyl group to an allene, as previously discussed. This isomerization can be catalyzed by base, and care must be taken during its synthesis, purification, and use in click reactions.

Potential Applications and Strategic Choices

Both molecules, being trivalent, are well-suited for applications requiring the formation of cross-linked networks or the presentation of multiple copies of a molecule on a central scaffold.

Tripropargyl Phosphate is a good choice when a symmetric, trivalent scaffold with predictable reactivity is required. Its commercial availability and the standard reactivity of its propargyl groups make it a reliable option for:

• Hydrogel formation: Cross-linking of azide-functionalized polymers.

• Dendrimer synthesis: Building blocks for the convergent or divergent synthesis of dendrimers.

• Multivalent ligand presentation: Scaffolding for the display of multiple copies of a targeting ligand or drug molecule to enhance avidity.

1-Propynylphosphonic acid di(2-propynyl) ester , should it be synthesized and its stability managed, could offer unique advantages:

• Orthogonal Reactivity: In principle, the different reactivities of the 1-propynyl and 2-propynyl groups could be exploited for sequential click reactions, although this would require careful optimization of reaction conditions.

• Enhanced Stability of the Linkage: The phosphonate backbone offers greater hydrolytic stability than the phosphate backbone, which could be beneficial for applications in biological media.

• Unique Physicochemical Properties: The introduction of a phosphonate group can alter the solubility, polarity, and metal-chelating properties of the final conjugate, which could be leveraged in drug delivery and diagnostics.

Experimental Protocols: A General Framework for CuAAC with Trivalent Alkynes

The following is a general protocol for a CuAAC reaction that can be adapted for either tripropargyl phosphate or 1-propynylphosphonic acid di(2-propynyl) ester. It is crucial to note that optimization of catalyst, ligand, solvent, and temperature is essential for any new substrate.

Materials:

• Trivalent alkyne (Tripropargyl phosphate or 1-Propynylphosphonic acid di(2-propynyl) ester)

• Azide-containing substrate

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Copper-chelating ligand (e.g., THPTA, BTTAA)

• Solvent (e.g., a mixture of water and a miscible organic solvent like t-BuOH, DMSO, or DMF)

Procedure:

• In a suitable reaction vessel, dissolve the trivalent alkyne (1 equivalent) and the azide-containing substrate (3-3.3 equivalents) in the chosen solvent system.

• Add the copper-chelating ligand (e.g., 1 equivalent of THPTA per copper).

• Add the CuSO₄·5H₂O solution (e.g., 0.1-1 mol% per alkyne group).

• Initiate the reaction by adding a freshly prepared solution of sodium ascorbate (e.g., 5-10 equivalents per copper).

• Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, the reaction can be quenched by the addition of a copper chelator like EDTA.

• The product can be purified by standard methods such as column chromatography, precipitation, or dialysis, depending on the nature of the product.

Causality behind Experimental Choices:

• Ligand: A copper-chelating ligand is crucial to stabilize the Cu(I) oxidation state, accelerate the reaction, and prevent copper-mediated side reactions, particularly with sensitive biological molecules.[7]

• Sodium Ascorbate: This is a biocompatible reducing agent used to generate the active Cu(I) catalyst from the more stable CuSO₄ precursor in situ.

• Solvent System: A mixture of water and an organic co-solvent is often necessary to solubilize both the catalyst system and the organic substrates.

• Stoichiometry: A slight excess of the azide component is often used to ensure complete reaction of the trivalent alkyne scaffold.

Conclusion and Future Perspectives

Tripropargyl phosphate is a reliable, commercially available trivalent alkyne for applications where a symmetric scaffold is desired. Its reactivity is predictable, and its use in CuAAC is well-established.

For researchers and drug development professionals, the choice between these two reagents will depend on the specific requirements of their application. For established methods requiring a simple, trivalent core, tripropargyl phosphate is the pragmatic choice. For those exploring novel materials or bioconjugates where the unique properties of a phosphonate linker are desired, and who have the synthetic capabilities to prepare and handle this more complex reagent, 1-propynylphosphonic acid di(2-propynyl) ester may offer new avenues for innovation. Further research into the synthesis and reactivity of this and related phosphonate-alkyne reagents is warranted to fully unlock their potential in click chemistry.

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes.

• Tornøe, C. W., Christensen, C., & Meldal, M. (2002). Peptidotriazoles on solid phase:[3][8][9]-triazoles by regiospecific copper(i)-catalyzed 1,3-dipolar cycloadditions of terminal alkynes to azides. The Journal of Organic Chemistry, 67(9), 3057–3064.

• BenchChem. (2025). The Propargyl Group: A Cornerstone of Click Chemistry for Advanced Research and Drug Development. [Link to a relevant BenchChem technical guide, if available, or a general review on propargyl groups in click chemistry].
• Richardson, W. H., & Smith, R. S. (1969). Phosphorus-Containing Products from the Reaction of Propargyl Alcohols with Phosphorus Trihalides. 4. Alkyl Substituent Effects. Journal of the American Chemical Society, 91(13), 3610–3616.
• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation.
• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-catalyzed azide–alkyne cycloaddition for bioconjugation. Current Protocols in Chemical Biology, 3(4), 153–162.
• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302–1315.
• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions.

• PubChem. (n.d.). Tri-2-propyn-1-yl phosphate. [Link]

• PubChem. (n.d.). Diprop-2-yn-1-yl propadienylphosphonate. [Link]

• Bojilova, A., & Nikolova, R. (2004). Synthesis of propargyl esters of phosphonic and phosphinic acids.
• Wu, P., & Fokin, V. V. (2007).
• Bock, V. D., Hiemstra, H., & van Maarseveen, J. H. (2006). CuI-Catalyzed Alkyne–Azide “Click” Cycloadditions from a Mechanistic and Synthetic Perspective. European Journal of Organic Chemistry, 2006(1), 51-68.
• Keglevich, G., & Bálint, E. (2012). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 17(10), 12389-12407.

• LookChem. (n.d.). Tripropargyl phosphate. [Link]

Sources

• 1. Computational studies of the CuAAC reaction mechanism with diimine and phosphorus ligands for the synthesis of 1,4-disubstituted 1,2,3-triazoles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Diprop-2-en-1-yl prop-1-en-2-ylphosphonate | C9H15O3P | CID 239508 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive FTIR Comparison Guide: 1-Propynylphosphonic Acid Di(2-propynyl) Ester vs. Its Polymeric Derivatives

Executive Summary & Chemical Context

In the development of advanced conjugated materials, 1-propynylphosphonic acid di(2-propynyl) ester (CAS: 63869-29-4)[1] represents a highly unique tri-alkyne monomer. Structurally, it features a central phosphorus atom bonded to one internal alkyne (the 1-propynyl group) and two terminal alkynes (the propargyl ester groups).

When subjected to transition-metal-catalyzed polymerization, this monomer undergoes highly regioselective cyclopolymerization[2]. The terminal propargyl groups polymerize to form a conjugated polyene backbone containing rigid dioxaphosphorinane rings, while the internal 1-propynyl group remains largely unreacted as a pendant moiety.

Fourier Transform Infrared (FTIR) spectroscopy is the cornerstone technique for validating this structural transformation[3]. This guide provides a critical comparison of the FTIR spectra of the monomer and its polymer derivatives, offering researchers a self-validating analytical framework to confirm successful cyclopolymerization.

Mechanistic Pathway & Regioselectivity

To interpret the FTIR spectra accurately, one must first understand the causality behind the polymerization mechanism.

The cyclopolymerization of dipropargyl derivatives is typically initiated by transition metal catalysts such as MoCl₅, WCl₆, or ruthenium-alkylidene complexes[2]. In our specific monomer, there is a stark reactivity difference between the alkynes:

• Terminal Alkynes (Propargyl groups): Electron-rich and sterically accessible, making them highly susceptible to alpha-addition and subsequent metathesis propagation.

• Internal Alkyne (1-Propynyl group): Directly attached to the strongly electron-withdrawing phosphonate core (P=O) and sterically hindered by a terminal methyl group. This group is electronically and sterically deactivated toward standard metathesis initiators.

As a result, the polymerization is regioselective. The internal alkyne survives the polymerization process intact, serving as an invaluable internal standard within the FTIR spectrum to quantify the consumption of the terminal alkynes.

Fig 1: Regioselective cyclopolymerization pathway of the dipropargyl monomer.

FTIR Spectra Comparison: Monomer vs. Polymer

The following table summarizes the quantitative spectral shifts observed during the transition from monomer to polymer. By tracking these specific vibrational modes, researchers can objectively verify the extent of polymerization.

Vibrational Mode	Monomer Wavenumber (cm⁻¹)	Polymer Wavenumber (cm⁻¹)	Diagnostic Significance & Causality
Terminal ≡C–H stretch	3280 – 3300	Absent	Disappearance confirms the complete consumption of the propargyl groups during cyclopolymerization.
Internal C≡C stretch	2220 – 2250	2220 – 2250	Internal Standard: Retained due to steric/electronic deactivation. Validates that the internal alkyne did not cross-link.
Terminal C≡C stretch	2110 – 2130	Absent	Confirms the participation of terminal alkynes in the metathesis reaction.
Conjugated C=C stretch	Absent	1600 – 1650	Validates the formation of the alternating double-bond polyene backbone.
P=O stretch	1250 – 1270	1240 – 1260	Retained. A slight shift indicates structural rigidification as the ester linkages form a cyclic dioxaphosphorinane ring.
P–O–C stretch	1020 – 1050	1020 – 1050	Retained. Confirms the chemical integrity of the phosphonate ester linkages post-polymerization.

Expert Insight on Data Interpretation

A common pitfall in polymer FTIR analysis is misidentifying residual monomer as a structural feature of the polymer[4]. Because the internal C≡C stretch (~2220 cm⁻¹) is retained in the polymer, novice researchers may mistakenly assume the polymerization failed. However, a self-validating system relies on peak ratios . By normalizing the spectrum against the stable P=O stretch (~1250 cm⁻¹), you can observe the complete ablation of the terminal ≡C–H stretch (~3280 cm⁻¹) while the internal C≡C stretch remains constant relative to the phosphorus core.

Experimental Protocols & Methodologies

To ensure reproducibility and high-fidelity spectral data, the following self-validating workflow must be strictly adhered to. The choice of sampling technique (Liquid Film vs. ATR) is dictated by the physical state of the material, ensuring optimal pathlength and preventing signal saturation[3].

Phase 1: Polymer Synthesis (Schlenk Technique)

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon.

• Reaction: Dissolve 1-propynylphosphonic acid di(2-propynyl) ester (1.0 equiv) in anhydrous chlorobenzene. Add MoCl₅ (0.05 equiv) as the metathesis initiator.

• Propagation: Stir the reaction mixture at 60 °C for 24 hours. The solution will transition from clear to a deep, dark color, indicating the formation of the conjugated polyene backbone.

• Termination & Purification: Quench the reaction by precipitating the mixture into a 10-fold excess of vigorously stirred cold methanol. Filter the precipitated polymer and dry under vacuum at 40 °C for 48 hours to remove all residual solvent.

Phase 2: FTIR Data Acquisition

• Monomer Preparation: Cast a neat liquid film of the monomer between two anhydrous NaCl or KBr windows. Ensure the film is thin enough to prevent total absorption at the highly polar P=O stretching region.

• Polymer Preparation: Because the conjugated polymer is a rigid solid, analyze it using Attenuated Total Reflectance (ATR) equipped with a diamond crystal. Apply consistent pressure using the ATR anvil to ensure intimate contact.

• Acquisition Parameters: Collect data from 4000 to 400 cm⁻¹. Use a resolution of 4 cm⁻¹ and co-add a minimum of 32 scans to achieve a high signal-to-noise ratio[4].

• Processing: Perform atmospheric compensation to remove ambient H₂O and CO₂ interference. Apply an advanced baseline correction to account for the scattering effects commonly observed in dark, conjugated solid polymers.

Fig 2: Standardized FTIR experimental workflow for monomer-polymer comparison.

References

• LabRulez GCMS. (n.d.). Polymer analysis using fourier transform infrared (FTIR) spectroscopy. Retrieved from[Link]

• Vygodskii, Y. S., et al. (2008). Cyclopolymerization of N,N-Dipropargylamines and N,N-Dipropargyl Ammonium Salts. Macromolecules, 41(6), 1938-1944. Retrieved from[Link]

• National Institutes of Health (PMC). (2024). FTIR-Plastics: A Fourier Transform Infrared Spectroscopy dataset for the six most prevalent industrial plastic polymers. Retrieved from[Link]

Sources

• 1. 63869-29-4 1-Propynylphosphonic acid di(2-propynyl) ester [uscks.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. FTIR-Plastics: A Fourier Transform Infrared Spectroscopy dataset for the six most prevalent industrial plastic polymers - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Thermal Properties of 1-Propynylphosphonic Acid Di(2-propynyl) Ester and its Comparison with Commercial Phosphonates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of specialty chemicals, the thermal stability of organophosphorus compounds is a critical parameter dictating their utility in a wide array of applications, from flame retardants and industrial lubricants to precursors in pharmaceutical synthesis. This guide provides a comprehensive technical comparison of the thermal properties of the novel compound, 1-propynylphosphonic acid di(2-propynyl) ester, against established commercial phosphonates. As a Senior Application Scientist, the narrative that follows is grounded in established analytical protocols and aims to elucidate the causal relationships between chemical structure and thermal behavior, thereby providing actionable insights for material selection and process optimization.

The Critical Role of Thermal Stability in Phosphonate Applications

Phosphonates, a class of organophosphorus compounds characterized by a direct carbon-to-phosphorus (C-P) bond, are valued for their inherent stability. This stability, however, is not absolute and varies significantly with the nature of the organic substituents attached to the phosphorus atom. Understanding the thermal decomposition profile of a phosphonate is paramount for several reasons:

• Predicting Performance at Elevated Temperatures: In applications such as flame retardants or high-temperature lubricants, the onset of decomposition determines the material's operational ceiling.

• Ensuring Process Safety: Uncontrolled thermal decomposition can lead to the release of toxic or flammable byproducts. A thorough understanding of a compound's thermal behavior is crucial for designing safe manufacturing and handling processes.

• Controlling Reaction Pathways: In chemical synthesis, temperature is a critical parameter. Knowledge of a phosphonate's thermal stability prevents unwanted side reactions and ensures the desired product is obtained.

The Influence of the Propynyl Group: A Paradigm Shift in Thermal Decomposition

A study published in Composites Part B: Engineering reveals that the presence of the carbon-carbon triple bond in PPBP leads to a unique decomposing and crosslinking process upon heating.[1] This results in a remarkable increase in char yield compared to its saturated analogue, poly(1,4-butanediol phenylphosphonate) (PPBOP).[1] The high charring capability is attributed to the thermally induced reactions of the alkynyl groups, which promote the formation of a stable, cross-linked carbonaceous residue. This mechanism is a significant departure from the typical decomposition of many commercial phosphonates, which often proceed through pathways that lead to more volatile products and lower char yields.[2]

Comparative Thermal Analysis: Alkynyl-Containing vs. Saturated Phosphonates

To illustrate the profound effect of the propynyl group, we will examine the thermal properties of the aforementioned poly(2-butyne-1,4-diol phenylphosphonate) (PPBP) and its saturated counterpart (PPBOP), as detailed in the literature.[1]

Table 1: Comparative TGA and DSC Data for Alkynyl and Saturated Polyphosphonates [1]

Thermal Property	Poly(2-butyne-1,4-diol phenylphosphonate) (PPBP)	Poly(1,4-butanediol phenylphosphonate) (PPBOP)
TGA (under N2)
Onset Decomposition Temp. (Td, 5%)	~300 °C	~320 °C
Temperature of Max. Decomposition Rate (Tmax)	~350 °C	~360 °C
Char Yield at 700 °C	45.0%	1.6%
DSC (under N2)
Glass Transition Temp. (Tg)	~60 °C	~45 °C
Exothermic Decomposition Peak	Present	Absent

The data clearly demonstrates that while the initial decomposition temperature of the alkynyl-containing phosphonate is slightly lower, its decomposition proceeds through a mechanism that results in an exceptionally high char yield (45.0%) compared to the saturated analogue (1.6%).[1] The presence of an exothermic decomposition peak in the DSC of PPBP further supports the occurrence of crosslinking reactions of the alkynyl groups during heating.[1]

Benchmarking Against Commercial Phosphonates: A Qualitative Assessment

A direct quantitative comparison with a broad range of commercial phosphonates is challenging due to the variability in reported experimental conditions. However, a qualitative comparison based on their general thermal behavior is instructive.

• Alkyl Phosphonates (e.g., Diethyl Phosphite, Dimethyl Phosphite): These are generally less thermally stable and tend to decompose at lower temperatures through mechanisms like alkene elimination.[2] Their decomposition typically results in low char yields.

• Aryl Phosphonates: These generally exhibit higher thermal stability compared to their alkyl counterparts due to the stronger C-P bond and the stabilizing effect of the aromatic rings.[2] However, their char yields can vary depending on the specific structure.

• Phosphonate Acids (e.g., HEDP, ATMP): These compounds often decompose through dehydration and subsequent C-P bond cleavage at elevated temperatures.

Based on the evidence from the alkynyl-containing polyphosphonate, it is reasonable to infer that 1-propynylphosphonic acid di(2-propynyl) ester would exhibit a significantly different and, in the context of char formation, superior thermal profile compared to many common commercial phosphonates. The presence of three reactive propynyl groups is expected to lead to extensive crosslinking upon heating, resulting in a high char yield and potentially a higher temperature of maximum decomposition for the charring process itself.

Experimental Protocols for Thermal Analysis

To ensure the scientific integrity of thermal property measurements, standardized protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[3]

Objective: To determine the thermal stability, decomposition temperatures, and char yield of the phosphonate sample.

Methodology:

• Sample Preparation: Ensure the sample is dry and homogenous. For solid samples, a fine powder is preferred.

• Instrument Setup:

  • Place 5-10 mg of the sample into a TGA crucible (e.g., alumina or platinum).

  • Place the crucible in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., high-purity nitrogen) at a flow rate of 20-50 mL/min to prevent oxidative degradation.[3]

• Temperature Program:

  • Equilibrate the sample at a low temperature (e.g., 30 °C).

  • Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature (e.g., 800 °C).[3]

• Data Analysis:

  • Plot the sample weight (%) as a function of temperature.

  • Determine the onset of decomposition (Td, onset), often taken at 5% weight loss.

  • Identify the temperature of maximum decomposition rate (Tmax) from the peak of the first derivative of the TGA curve (DTG curve).

  • The final residual weight at the end of the experiment represents the char yield.

Caption: Workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[3]

Objective: To identify thermal transitions such as glass transitions, melting points, and exothermic or endothermic decomposition processes.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a DSC pan (e.g., aluminum).

• Instrument Setup:

  • Hermetically seal the DSC pan.

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Maintain an inert atmosphere (e.g., nitrogen) with a purge gas.

• Temperature Program:

  • Typically involves a heat-cool-heat cycle to erase the thermal history of the sample.

  • A common program is to heat from a low temperature (e.g., 25 °C) to a temperature above the expected transitions at a controlled rate (e.g., 10 °C/min).

• Data Analysis:

  • Plot the heat flow (mW) as a function of temperature.

  • Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., crystallization, decomposition).

  • Determine the glass transition temperature (Tg) as a step change in the baseline.

Caption: Workflow for Differential Scanning Calorimetry (DSC).

Conclusion

The incorporation of propynyl groups into the phosphonate backbone represents a promising strategy for enhancing thermal stability, specifically through the promotion of high char yields upon thermal decomposition. While direct TGA/DSC data for 1-propynylphosphonic acid di(2-propynyl) ester is needed for a definitive quantitative analysis, the comparative data from analogous alkynyl-containing phosphonates strongly suggests a superior thermal profile in terms of char formation compared to conventional commercial phosphonates. This enhanced charring capability can be particularly advantageous in applications requiring flame retardancy and high-temperature performance. The experimental protocols outlined in this guide provide a robust framework for conducting further thermal analysis to precisely quantify the thermal properties of this and other novel phosphonate esters.

References

Sources

• 1. Sci-Hub. Novel alkynyl-containing phosphonate ester oligomer with high charring capability as flame retardant additive for thermoplastic polyurethane / Composites Part B: Engineering, 2020 [sci-hub.red]
• 2. Thermal Degradation of Organophosphorus Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of 1-Propynylphosphonic Acid di(2-propynyl) Ester: A Guide for Laboratory Professionals

For the diligent researcher, the synthesis and application of novel compounds represent the pinnacle of scientific exploration. However, the lifecycle of these molecules extends beyond their immediate use, culminating in a critical, yet often overlooked, phase: disposal. The responsible management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-Propynylphosphonic acid di(2-propynyl) ester, a molecule whose utility in research is matched by the necessity for cautious handling and disposal.

Our approach is grounded in the principles of E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), ensuring that the information provided is not only scientifically sound but also practical for the modern laboratory setting.

Part 1: Hazard Assessment and Characterization

A thorough understanding of a chemical's potential hazards is the foundation of any safe disposal procedure. In the absence of a specific Safety Data Sheet (SDS) for 1-Propynylphosphonic acid di(2-propynyl) ester, a prudent hazard assessment must be conducted by examining its structural motifs and predicting its reactivity and toxicity based on well-understood chemical principles and the hazards of its potential degradation products.

The molecule possesses three key features that inform our assessment:

• Phosphonic Acid Ester Linkages: These bonds are susceptible to hydrolysis, particularly under acidic or basic conditions, to yield 1-Propynylphosphonic acid and two equivalents of 2-propyn-1-ol (propargyl alcohol).

• Propynyl (Alkynyl) Groups: The presence of carbon-carbon triple bonds suggests potential reactivity. Alkynes can be energetic and may react with certain metals to form explosive acetylides. They are also indicative of potential flammability.

Based on this analysis, we must consider the hazards associated with the parent compound and its hydrolysis products.

Inferred Hazard Profile:

Hazard Classification	Description	Citation
Flammability	The presence of multiple propynyl groups and the known flammability of propargyl alcohol suggest that the compound is likely a flammable liquid.[1][2][3][4][5]
Acute Toxicity (Oral, Dermal, Inhalation)	Propargyl alcohol is known to be toxic if swallowed, inhaled, or in contact with skin.[2][3][5] It is reasonable to assume the parent ester poses similar risks.
Skin Corrosion/Irritation	Both propargyl alcohol and phosphonic acid derivatives are known to cause severe skin burns and irritation.[1][2][3][5][6][7] Therefore, the ester is presumed to be corrosive to the skin.
Serious Eye Damage/Irritation	Propargyl alcohol and propylphosphonic acid are documented to cause serious eye damage.[1][2][5][6][7] The ester should be handled as a substance that can cause severe and potentially irreversible eye damage.
Reactivity	As a highly functionalized molecule with multiple reactive sites, it should be treated as a reactive chemical.[8][9]
Environmental Hazards	Propargyl alcohol is toxic to aquatic life.[2][5] Improper disposal could lead to significant environmental contamination.

Part 2: Personal Protective Equipment (PPE) - Your First Line of Defense

Given the significant inferred hazards, a stringent PPE protocol is mandatory when handling 1-Propynylphosphonic acid di(2-propynyl) ester in any form, including as a waste product.

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for signs of degradation or perforation before use.[5]

• Eye Protection: Chemical safety goggles are the minimum requirement. For operations with a higher risk of splashing, a face shield should be worn in addition to goggles.[5]

• Skin and Body Protection: A flame-resistant laboratory coat is essential. For larger quantities or in the event of a spill, a chemical-resistant apron or full-body suit may be necessary.

• Respiratory Protection: All handling of this compound should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[5]

Part 3: Step-by-Step Disposal Protocol

The disposal of 1-Propynylphosphonic acid di(2-propynyl) ester requires a multi-step approach to ensure the safety of laboratory personnel and compliance with environmental regulations.

Step 1: In-Lab Quenching of Residual Reactive Material

For any residual or unreacted 1-Propynylphosphonic acid di(2-propynyl) ester, a quenching step is highly recommended to mitigate its reactivity before it enters the waste stream. This procedure should be performed by trained personnel in a controlled environment.

Quenching Procedure:

• Work in a chemical fume hood. Ensure all necessary PPE is worn.

• Cool the reaction vessel containing the residual ester in an ice bath.

• Slowly and cautiously add a suitable quenching agent. A dilute solution of a weak acid (e.g., 1 M citric acid) can be used to slowly hydrolyze the ester bonds. The reaction may be exothermic, so careful temperature control is crucial.

• Monitor the reaction for any signs of gas evolution or excessive heat generation.

• Once the reaction is complete (as indicated by the cessation of any exothermic activity), the quenched mixture can be prepared for waste collection.

Step 2: Waste Segregation and Containerization

Proper segregation of chemical waste is critical to prevent dangerous reactions within the waste container.

• Designated Waste Container: Use a clearly labeled, dedicated waste container for the quenched 1-Propynylphosphonic acid di(2-propynyl) ester waste. The container should be made of a material compatible with the chemical and its quenched byproducts (e.g., a high-density polyethylene (HDPE) carboy).

• Labeling: The waste container must be labeled with the following information:

  • "Hazardous Waste"

  • The full chemical name: "Quenched 1-Propynylphosphonic acid di(2-propynyl) ester" and its primary hazardous constituents (e.g., propargyl alcohol, phosphonic acid derivative).

  • The associated hazards (e.g., Flammable, Toxic, Corrosive).

  • The date of accumulation.

• Incompatible Wastes: Do not mix this waste stream with other chemical wastes, especially strong oxidizing agents, bases, or metals that could react with the residual alkynyl groups.[1]

Step 3: Spill Management and Decontamination

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Spill Response Protocol:

• Evacuate and Alert: Evacuate the immediate area and alert your laboratory supervisor and institutional safety officer.

• Control Vapors and Ignition Sources: Ensure the area is well-ventilated (if safe to do so) and eliminate all sources of ignition.[1][3][4]

• Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the spill. Do not use combustible materials like paper towels.

• Neutralize (if appropriate): For small, manageable spills, a weak neutralizing agent may be used cautiously after the initial absorption. However, for a reactive chemical, this should only be done by trained personnel.

• Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.

• Decontaminate the Area: Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by a thorough wash with soap and water. All materials used for decontamination should also be disposed of as hazardous waste.

Step 4: Final Disposal

The final disposal of the containerized hazardous waste must be conducted in accordance with local, state, and federal regulations.

• Engage a Licensed Waste Carrier: Your institution's Environmental Health and Safety (EHS) office will have procedures for the collection and disposal of hazardous waste.[10] It is imperative to use a licensed and reputable hazardous waste disposal company.

• Documentation: Maintain accurate records of the waste generated, including its composition, quantity, and the date of disposal.[11] This documentation is a legal requirement and a key component of responsible laboratory management.

Part 4: Visualization of the Disposal Workflow

To provide a clear and concise overview of the decision-making process for the disposal of 1-Propynylphosphonic acid di(2-propynyl) ester, the following workflow diagram has been created using Graphviz.

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• 7. dcfinechemicals.com [dcfinechemicals.com]
• 8. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
• 9. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 10. businesswaste.co.uk [businesswaste.co.uk]
• 11. gte.sg [gte.sg]